p-Fluorobenzylamine-d4

Core Science & Biosynthesis

An In-Depth Technical Guide to p-Fluorobenzylamine-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and applications of p-Fluorobenzylamine-d4 (also known as 4-Fluorobenzyl-2,3,5,6-d4-amine). This deuterated amine is a valuable tool in pharmaceutical research and development, primarily utilized as an internal standard in bioanalytical studies.

Core Chemical Properties

p-Fluorobenzylamine-d4 is the deuterated analogue of p-Fluorobenzylamine, with four deuterium atoms replacing the hydrogen atoms on the phenyl ring. This isotopic labeling provides a distinct mass difference, making it an ideal internal standard for mass spectrometry-based quantification.

Table 1: Physical and Chemical Properties of p-Fluorobenzylamine-d4 and its Non-Deuterated Analogue

Property	p-Fluorobenzylamine-d4	p-Fluorobenzylamine
Chemical Name	4-Fluorobenzyl-2,3,5,6-d4-amine	4-Fluorobenzylamine
CAS Number	1219798-96-5[1][2]	140-75-0
Molecular Formula	C₇H₄D₄FN	C₇H₈FN
Molecular Weight	129.17 g/mol [2][3]	125.15 g/mol
Appearance	Colorless to light yellow liquid	Colorless to light yellow liquid
Boiling Point	Not explicitly reported, expected to be similar to the non-deuterated form (183 °C)	183 °C
Density	Not explicitly reported, expected to be slightly higher than the non-deuterated form (1.095 g/mL at 25 °C)	1.095 g/mL at 25 °C
Solubility	Soluble in water	Soluble in water

Spectroscopic Data

The primary distinction between p-Fluorobenzylamine-d4 and its non-deuterated counterpart lies in their mass and nuclear magnetic resonance (NMR) spectra.

Mass Spectrometry

In a mass spectrum, p-Fluorobenzylamine-d4 will exhibit a molecular ion peak (M+) that is 4 mass units higher than that of p-Fluorobenzylamine. The fragmentation pattern is expected to be similar, with the key difference being the mass of the fragments containing the deuterated phenyl ring.

• p-Fluorobenzylamine-d4: Expected [M]+ at m/z 129.

• p-Fluorobenzylamine: Observed [M]+ at m/z 125.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum of p-Fluorobenzylamine-d4 is significantly simplified compared to the non-deuterated form. The signals corresponding to the aromatic protons are absent due to the deuterium substitution. The primary signals will be from the benzylic protons (-CH₂-) and the amine protons (-NH₂).

• ¹H NMR (p-Fluorobenzylamine-d4): Expected signals for the -CH₂- and -NH₂ groups. The aromatic region will be silent.

• ¹³C NMR (p-Fluorobenzylamine-d4): The carbon signals of the deuterated phenyl ring will show coupling to deuterium (C-D coupling), resulting in multiplets, and their chemical shifts might be slightly different from the non-deuterated analogue.

Synthesis of p-Fluorobenzylamine-d4

Caption: Conceptual synthesis workflow for p-Fluorobenzylamine-d4.

Experimental Protocol Outline:

• Fluorination of Benzene-d6: Benzene-d6 can be fluorinated using an appropriate electrophilic fluorinating agent to yield Fluorobenzene-d5.

• Nitration of Fluorobenzene-d5: The resulting Fluorobenzene-d5 can then be nitrated, primarily at the para position due to the ortho,para-directing effect of the fluorine atom, to give p-Fluoronitrobenzene-d4.

• Reduction of p-Fluoronitrobenzene-d4: The nitro group of p-Fluoronitrobenzene-d4 is then reduced to an amine using a suitable reducing agent, such as catalytic hydrogenation (e.g., H₂/Pd-C) or metal hydrides, to yield the final product, p-Fluorobenzylamine-d4.

Applications in Research and Drug Development

The primary application of p-Fluorobenzylamine-d4 is as an internal standard in quantitative bioanalytical methods, particularly those employing liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Use as an Internal Standard

In pharmacokinetic and metabolic studies, accurate quantification of drug candidates and their metabolites is crucial. Deuterated internal standards are considered the "gold standard" for LC-MS/MS-based quantification due to their similar physicochemical properties to the analyte of interest.

Caption: Logic of internal standard use in LC-MS/MS quantification.

Experimental Protocol for Use as an Internal Standard:

A typical workflow for using p-Fluorobenzylamine-d4 as an internal standard in a bioanalytical method would involve the following steps:

• Preparation of Stock Solutions: Prepare a stock solution of p-Fluorobenzylamine-d4 in a suitable organic solvent (e.g., methanol or acetonitrile).

• Spiking of Samples: A known amount of the p-Fluorobenzylamine-d4 internal standard solution is added to all samples (including calibration standards, quality controls, and unknown study samples) at the beginning of the sample preparation process.

• Sample Preparation: The samples are then subjected to an extraction procedure (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction) to isolate the analyte and the internal standard from the biological matrix.

• LC-MS/MS Analysis: The extracted samples are injected into an LC-MS/MS system. The analyte and the internal standard are separated chromatographically and detected by the mass spectrometer.

• Quantification: The concentration of the analyte in the unknown samples is determined by comparing the peak area ratio of the analyte to the internal standard against a calibration curve.

Safety and Handling

A specific Material Safety Data Sheet (MSDS) for p-Fluorobenzylamine-d4 is not widely available. However, based on the data for the non-deuterated p-Fluorobenzylamine, the compound should be handled with care. It is classified as corrosive and can cause severe skin burns and eye damage. Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn when handling this chemical. All work should be conducted in a well-ventilated fume hood.

Conclusion

p-Fluorobenzylamine-d4 is a specialized chemical with significant utility in the field of drug development and bioanalysis. Its key advantage lies in its isotopic labeling, which allows it to serve as a highly effective internal standard for mass spectrometry-based quantification. This guide provides a foundational understanding of its chemical properties, a conceptual basis for its synthesis, and a practical overview of its application in a research setting. Researchers employing this compound should adhere to strict safety protocols due to its corrosive nature.

References

• 1. application.wiley-vch.de [application.wiley-vch.de]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. clearsynth.com [clearsynth.com]

In-Depth Technical Guide to p-Fluorobenzylamine-d4: Molecular Weight, Synthesis, and Application

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of p-Fluorobenzylamine-d4, a deuterated form of p-Fluorobenzylamine. This isotopically labeled compound is of significant interest in pharmaceutical research and development, particularly in pharmacokinetic and metabolic studies where it serves as an invaluable internal standard for quantitative analysis.

Core Quantitative Data

The key quantitative properties of p-Fluorobenzylamine and its deuterated analog, p-Fluorobenzylamine-d4, are summarized below. The inclusion of deuterium atoms results in a predictable increase in molecular weight, a property that is fundamental to its application in mass spectrometry-based assays.

Property	p-Fluorobenzylamine	p-Fluorobenzylamine-d4
Molecular Formula	C₇H₈FN	C₇H₄D₄FN
Molecular Weight	125.14 g/mol [1][2][3][4]	129.17 g/mol [5][6]
CAS Number	140-75-0	1219798-96-5[5][6]

Synthesis and Experimental Protocols

While various methods exist for the synthesis of p-Fluorobenzylamine, the preparation of its deuterated counterpart, p-Fluorobenzylamine-d4, involves the use of deuterated starting materials. A common strategy is the reduction of a suitable precursor, such as a deuterated nitrile or oxime, or the reductive amination of a deuterated aldehyde.

Proposed Experimental Protocol: Reductive Amination for p-Fluorobenzylamine-d4 Synthesis

This protocol describes a plausible method for the synthesis of p-Fluorobenzylamine-d4 starting from p-Fluorobenzaldehyde-d4.

Materials:

• p-Fluorobenzaldehyde-d4

• Ammonium acetate

• Sodium cyanoborohydride (NaBH₃CN)

• Methanol-d4 (CD₃OD)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Diethyl ether

Procedure:

• In a round-bottom flask, dissolve p-Fluorobenzaldehyde-d4 and a 10-fold molar excess of ammonium acetate in anhydrous Methanol-d4.

• Stir the mixture at room temperature for 30 minutes to facilitate the formation of the imine intermediate.

• Cool the reaction mixture to 0°C in an ice bath.

• Slowly add a 1.5 molar equivalent of sodium cyanoborohydride to the solution.

• Allow the reaction to warm to room temperature and stir overnight.

• Quench the reaction by the slow addition of water.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with dichloromethane (3 x 50 mL).

• Wash the combined organic layers with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude p-Fluorobenzylamine-d4.

• Purify the product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes.

Mass Spectrometry Data

The primary application of p-Fluorobenzylamine-d4 is as an internal standard in mass spectrometry. The mass difference between the analyte (p-Fluorobenzylamine) and the internal standard (p-Fluorobenzylamine-d4) allows for precise quantification. The expected mass spectral data for both compounds are presented below.

Compound	Parent Ion [M+H]⁺ (m/z)	Major Fragment Ions (m/z)
p-Fluorobenzylamine	126.07	109.04 (loss of NH₃), 96.04
p-Fluorobenzylamine-d4	130.09	113.06 (loss of NH₃), 100.06

Applications in Drug Development & Research

Deuterated compounds like p-Fluorobenzylamine-d4 are critical tools in drug discovery and development. Their primary use is as internal standards in bioanalytical assays to support preclinical and clinical pharmacokinetic studies. The co-elution of the deuterated standard with the non-deuterated analyte in liquid chromatography, coupled with their distinct mass-to-charge ratios in mass spectrometry, enables highly accurate and precise quantification of the drug candidate in complex biological matrices such as plasma and urine.

The use of a stable isotope-labeled internal standard corrects for variations in sample preparation, injection volume, and ionization efficiency, thereby improving the reliability of the analytical method.

Visualizing Experimental and Logical Workflows

Logical Workflow for Using a Deuterated Internal Standard

Caption: Rationale for employing a deuterated internal standard.

Experimental Workflow: LC-MS/MS Bioanalytical Assay

References

• 1. Page loading... [guidechem.com]
• 2. go.drugbank.com [go.drugbank.com]
• 3. p-Fluorobenzylamine-d4 | 1219798-96-5 - 乐研试剂 [leyan.com]
• 4. researchgate.net [researchgate.net]
• 5. 4-Fluorobenzylamine | C7H8FN | CID 67326 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. CN100453527C - Method for preparing p-fluorobenzylamine by using nano nickel as catalyst - Google Patents [patents.google.com]

Technical Guide: p-Fluorobenzylamine-d4

CAS Number: 1219798-96-5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of p-Fluorobenzylamine-d4, a deuterated isotopologue of p-Fluorobenzylamine. Due to the limited availability of specific experimental data for the deuterated compound, this guide also includes data for the non-deuterated p-Fluorobenzylamine (CAS: 140-75-0) for reference, clearly distinguishing between the two.

Core Compound Information

p-Fluorobenzylamine-d4 is a stable, isotopically labeled form of p-Fluorobenzylamine where four hydrogen atoms on the benzene ring have been replaced with deuterium. This labeling is particularly useful in research for metabolic studies, as a tracer in pharmacokinetic and pharmacodynamic investigations, and as an internal standard in analytical chemistry.[1] The deuterium substitution can influence the metabolic profile of the molecule.

Quantitative Data

The following tables summarize the available quantitative data for both p-Fluorobenzylamine-d4 and its non-deuterated analog.

Table 1: Properties of p-Fluorobenzylamine-d4

Property	Value
CAS Number	1219798-96-5
Molecular Formula	C₇H₄D₄FN
Molecular Weight	129.17 g/mol

Table 2: Properties of p-Fluorobenzylamine (for reference)

Property	Value	Source
CAS Number	140-75-0	[2]
Molecular Formula	C₇H₈FN	[2][3]
Molecular Weight	125.15 g/mol	[2]
Appearance	Clear, colorless to pale yellow liquid	[4]
Boiling Point	183 °C (lit.)
Density	1.095 g/mL at 25 °C (lit.)
Refractive Index	1.5115 - 1.5155 @ 20 °C	[4]
Flash Point	66 °C (150.8 °F) - closed cup
Purity (by GC)	> 98.0%	[4]

Experimental Protocols

General Synthesis Approach

The synthesis of p-Fluorobenzylamine-d4 would typically involve the use of a deuterated starting material or a catalyzed H-D exchange reaction. A plausible synthetic route could be the reduction of a deuterated precursor. General methods for deuteration of benzylamines have been described using transition metal catalysts.[1]

Conceptual Synthesis Workflow:

Caption: A conceptual workflow for the synthesis of p-Fluorobenzylamine-d4.

Analytical Characterization Workflow

The identity and purity of synthesized p-Fluorobenzylamine-d4 would be confirmed using a combination of analytical techniques.

Key Analytical Methods:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR would be used to confirm the absence of protons at the deuterated positions of the aromatic ring. ²H NMR would confirm the presence and location of deuterium atoms.

• Mass Spectrometry (MS): GC-MS or LC-MS would be used to determine the molecular weight of the deuterated compound and to assess its isotopic purity.[5]

General Analytical Workflow:

Caption: A general workflow for the analytical quality control of p-Fluorobenzylamine-d4.

Applications in Research and Development

While specific applications for p-Fluorobenzylamine-d4 are not extensively documented, its non-deuterated counterpart, p-Fluorobenzylamine, is a versatile intermediate in several fields:

• Pharmaceutical Synthesis: It serves as a building block for various biologically active molecules, including potential antidepressants and anti-anxiety medications.

• Agrochemicals: It is used in the synthesis of new pesticides.

• Materials Science: It can be incorporated into polymers and coatings to enhance properties such as thermal stability and chemical resistance.

The deuterated form, p-Fluorobenzylamine-d4, is primarily valuable as a tool in studies investigating the mechanisms of action, metabolism, and pharmacokinetics of compounds derived from p-Fluorobenzylamine.

Safety and Handling

Hazard Summary for p-Fluorobenzylamine:

• Causes severe skin burns and eye damage. [2][3]

• Harmful if swallowed or in contact with skin.

• May cause respiratory irritation.

Recommended Handling Precautions:

• Work in a well-ventilated area or under a chemical fume hood.

• Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

• Avoid breathing vapors or mist.

• Store in a tightly closed container in a cool, dry, and well-ventilated place.

Signaling Pathways and Experimental Workflows

Currently, there is no publicly available information detailing specific signaling pathways or established experimental workflows in which p-Fluorobenzylamine-d4 is a key reagent. Its use would be integrated into broader research workflows, such as those for drug metabolism and pharmacokinetic studies, where its isotopic label serves as a tracer.

General Investigational Workflow:

Caption: A general workflow for a metabolic study using p-Fluorobenzylamine-d4.

References

• 1. Preparation of Deuterium Labeled Compounds by Pd/C-Al-D2O Facilitated Selective H-D Exchange Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. fishersci.fr [fishersci.fr]
• 3. 4-Fluorobenzylamine | C7H8FN | CID 67326 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-Fluorobenzylamine, 98+% 250 g | Request for Quote | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 5. resolvemass.ca [resolvemass.ca]

Technical Guide: Certificate of Analysis for p-Fluorobenzylamine-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a representative Certificate of Analysis for p-Fluorobenzylamine-d4. The data and methodologies presented herein are compiled from established analytical techniques for deuterated compounds and publicly available information on the non-deuterated analogue. This document is intended to serve as a comprehensive technical resource, outlining the expected quality and analytical specifications for this compound. It is not a certificate of analysis for any specific commercial batch.

Compound Information

Parameter	Specification
Compound Name	p-Fluorobenzylamine-d4
Synonyms	4-Fluorobenzylamine-d4, (4-Fluorophenyl)methanamine-d4
CAS Number	1219798-96-5
Molecular Formula	C₇H₄D₄FN
Molecular Weight	129.17 g/mol
Structure	FC₆H₄CD₂ND₂

Physical and Chemical Properties

Property	Value
Appearance	Colorless to pale yellow liquid
Boiling Point	~183 °C (for non-deuterated)
Density	~1.095 g/mL at 25 °C (for non-deuterated)
Refractive Index	~1.512 at 20 °C (for non-deuterated)

Analytical Data

Chemical Purity

The chemical purity of p-Fluorobenzylamine-d4 is determined by Gas Chromatography-Mass Spectrometry (GC-MS). This technique separates volatile impurities from the main compound, which are then identified and quantified by mass spectrometry.

Test	Method	Specification	Result
Purity (GC)	GC-MS	≥ 98.0%	99.5%

Isotopic Purity

The isotopic purity is a critical parameter for deuterated compounds. It is determined by a combination of Mass Spectrometry, to ascertain the overall deuterium incorporation, and Nuclear Magnetic Resonance (NMR) spectroscopy to confirm the location of the deuterium atoms.

Test	Method	Specification	Result
Deuterium Incorporation	HR-MS	≥ 98 atom % D	99.2 atom % D
Isotopic Enrichment (d4)	HR-MS	≥ 98%	98.7%
Positional Identity	¹H NMR, ²H NMR	Conforms to structure	Conforms

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) for Chemical Purity

Objective: To determine the chemical purity of p-Fluorobenzylamine-d4 and identify any volatile impurities.

Instrumentation:

• Gas Chromatograph: Agilent 7890B or equivalent, equipped with a split/splitless injector.

• Mass Spectrometer: Agilent 5977B MSD or equivalent, operated in electron ionization (EI) mode.

• Column: J&W Scientific DB-5MS (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

GC Conditions:

• Injector Temperature: 250 °C

• Oven Program: Initial temperature of 60 °C, hold for 2 minutes, ramp to 280 °C at 15 °C/min, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Injection Volume: 1 µL (split ratio 50:1).

MS Conditions:

• Ion Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Scan Range: 35-500 amu.

Data Analysis: The percentage purity is calculated by dividing the peak area of the main component by the total peak area of all components in the chromatogram.

High-Resolution Mass Spectrometry (HR-MS) for Isotopic Purity

Objective: To determine the isotopic enrichment and deuterium incorporation in p-Fluorobenzylamine-d4.

Instrumentation:

• Mass Spectrometer: Thermo Scientific Q Exactive Orbitrap or equivalent, operated in positive ion electrospray ionization (ESI) mode.

Sample Preparation: The sample is diluted in a suitable solvent (e.g., methanol with 0.1% formic acid) to a concentration of approximately 1 µg/mL.

MS Conditions:

• Ionization Mode: ESI+

• Resolution: 70,000

• Scan Range: m/z 100-200

• Data Analysis: The relative intensities of the ions corresponding to the d0 to d4 species are used to calculate the isotopic enrichment.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

Objective: To confirm the identity and the specific locations of deuterium substitution.

Instrumentation:

• NMR Spectrometer: Bruker Avance III 400 MHz or equivalent.

¹H NMR Protocol:

• Solvent: Chloroform-d (CDCl₃)

• Analysis: The ¹H NMR spectrum is used to identify the absence of signals at the positions where deuterium has been incorporated. The residual proton signals are integrated to quantify the level of any un-deuterated species.

²H NMR Protocol:

• Solvent: Chloroform (CHCl₃)

• Analysis: The ²H NMR spectrum confirms the presence and chemical environment of the deuterium atoms, ensuring they are in the expected positions on the molecule.

Visualizations

Caption: Workflow for Chemical Purity Analysis by GC-MS.

Caption: Analytical Workflow for Isotopic Purity Determination.

A Technical Guide to the Isotopic Purity of p-Fluorobenzylamine-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, analysis, and isotopic purity of p-Fluorobenzylamine-d4. This deuterated compound is of significant interest as an internal standard in quantitative bioanalytical assays and as a building block in the synthesis of complex deuterated molecules for drug discovery and development. The substitution of hydrogen with deuterium atoms can alter metabolic pathways and reaction kinetics, making isotopically labeled compounds like p-Fluorobenzylamine-d4 invaluable for mechanistic studies.

Quantitative Data on Isotopic Purity

The isotopic purity of p-Fluorobenzylamine-d4 is a critical parameter that dictates its suitability for various applications. High isotopic enrichment is essential for its use as an internal standard to ensure accurate and precise quantification in mass spectrometry-based assays. The isotopic distribution of p-Fluorobenzylamine-d4 is typically determined by mass spectrometry, which separates and quantifies the different isotopologues (molecules differing only in their isotopic composition).

While a specific Certificate of Analysis for every commercial source is not publicly available, the expected isotopic purity for high-quality p-Fluorobenzylamine-d4 is typically ≥98 atom % D. The data is generally presented as the percentage of each isotopologue.

Table 1: Representative Isotopic Distribution of p-Fluorobenzylamine-d4

Isotopologue	Notation	Theoretical Mass (Da)	Representative Abundance (%)
p-Fluorobenzylamine-d0	d0	125.0641	< 0.5
p-Fluorobenzylamine-d1	d1	126.0704	< 1.0
p-Fluorobenzylamine-d2	d2	127.0767	< 1.5
p-Fluorobenzylamine-d3	d3	128.0830	< 2.0
p-Fluorobenzylamine-d4	d4	129.0893	> 98.0

Note: The data presented in this table is representative and may vary between different batches and suppliers. Always refer to the Certificate of Analysis for specific lot data.

Synthesis of p-Fluorobenzylamine-d4

The synthesis of p-Fluorobenzylamine-d4 involves the introduction of four deuterium atoms onto the benzyl group. A common and effective method is the reduction of a suitable precursor, such as p-fluorobenzonitrile or p-fluorobenzamide, using a powerful deuterated reducing agent.

A generalized synthetic workflow is illustrated below. The choice of starting material and reducing agent can influence the final isotopic purity and yield.

Caption: A generalized workflow for the synthesis of p-Fluorobenzylamine-d4.

Experimental Protocol: Synthesis via Reduction of p-Fluorobenzonitrile

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., argon or nitrogen) is charged with a suspension of lithium aluminum deuteride (LiAlD₄) in anhydrous tetrahydrofuran (THF).

• Addition of Precursor: A solution of p-fluorobenzonitrile in anhydrous THF is added dropwise to the stirred suspension of LiAlD₄ at a controlled temperature (typically 0 °C to room temperature).

• Reaction: The reaction mixture is stirred at room temperature or gently refluxed for a period sufficient to ensure complete reduction (typically monitored by thin-layer chromatography or gas chromatography).

• Quenching and Workup: The reaction is carefully quenched by the sequential, dropwise addition of D₂O, followed by a dilute aqueous solution of sodium hydroxide, and finally water. This procedure is crucial to safely decompose the excess reducing agent and aluminum salts.

• Extraction: The resulting slurry is filtered, and the filter cake is washed with an organic solvent (e.g., diethyl ether or ethyl acetate). The organic filtrate is collected, and the aqueous layer is further extracted with the same organic solvent.

• Drying and Concentration: The combined organic extracts are dried over an anhydrous salt (e.g., sodium sulfate or magnesium sulfate), filtered, and the solvent is removed under reduced pressure.

• Purification: The crude p-Fluorobenzylamine-d4 is purified by vacuum distillation or column chromatography on silica gel to yield the final product of high chemical and isotopic purity.

Analytical Methodologies for Isotopic Purity Determination

The determination of isotopic purity for deuterated compounds like p-Fluorobenzylamine-d4 primarily relies on two powerful analytical techniques: Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[1][2]

Mass Spectrometry (MS) for Isotopic Distribution

High-resolution mass spectrometry (HRMS) is the preferred method for determining the isotopic distribution of p-Fluorobenzylamine-d4.[3][4] This technique can resolve the different isotopologues based on their precise mass-to-charge ratios.

Caption: Workflow for Isotopic Purity Analysis by Mass Spectrometry.

• Sample Preparation: A dilute solution of p-Fluorobenzylamine-d4 is prepared in a suitable solvent, such as methanol or acetonitrile, containing a small amount of formic acid to promote protonation.[4]

• Instrumentation: A high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or Orbitrap instrument, coupled with an electrospray ionization (ESI) source is used.[4]

• Analysis: The sample is introduced into the mass spectrometer via direct infusion or through a liquid chromatography (LC) system. The instrument is operated in positive ion, full-scan mode to acquire the mass spectrum of the protonated molecule [M+H]⁺.

• Data Analysis: The relative intensities of the ion signals corresponding to the d0, d1, d2, d3, and d4 isotopologues are measured. The percentage of each isotopologue is calculated from the integrated peak areas in the mass spectrum. The isotopic purity is reported as the percentage of the d4 isotopologue relative to the sum of all isotopologues.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation and Purity

NMR spectroscopy is a powerful tool for confirming the position of the deuterium labels and can also provide a quantitative assessment of the isotopic enrichment.[1][2]

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Physical Properties of p-Fluorobenzylamine-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of p-Fluorobenzylamine-d4. It is intended to be a valuable resource for researchers, scientists, and professionals involved in drug development and other scientific endeavors where this isotopically labeled compound is utilized. This document presents available data, outlines standard experimental protocols for property determination, and illustrates a key application workflow.

Core Physical Properties

Table 1: Physical Properties of p-Fluorobenzylamine-d4

Property	Value
Chemical Formula	C₇H₄D₄FN
Molecular Weight	129.17 g/mol [1]
CAS Number	1219798-96-5[1]

Table 2: Physical Properties of p-Fluorobenzylamine (Non-deuterated)

Property	Value	Source
Chemical Formula	C₇H₈FN	PubChem
Molecular Weight	125.14 g/mol [2][3]	PubChem[2][3]
Appearance	Clear, colorless to pale yellow liquid	Thermo Fisher Scientific[4]
Density	1.095 g/mL at 25 °C	Sigma-Aldrich
Boiling Point	183 °C	Various Suppliers[5]
Melting Point	Not applicable (liquid at room temperature)	-
Solubility	Soluble in water	TCI Chemicals
Refractive Index	1.5115 - 1.5155 @ 20 °C	Thermo Fisher Scientific[4]

Experimental Protocols for Physical Property Determination

The following are detailed methodologies for the experimental determination of the key physical properties of organic compounds like p-Fluorobenzylamine-d4.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. A standard method for determining the boiling point is simple distillation.

Apparatus:

• Round-bottom flask

• Heating mantle or oil bath

• Distillation head

• Thermometer

• Condenser

• Receiving flask

• Boiling chips

Procedure:

• Assemble the distillation apparatus in a fume hood.

• Place a small volume of the sample (e.g., p-Fluorobenzylamine-d4) and a few boiling chips into the round-bottom flask.

• Position the thermometer in the distillation head so that the top of the bulb is level with the bottom of the side arm leading to the condenser.

• Begin heating the flask gently.

• Record the temperature when the liquid begins to boil and a steady reflux of condensate is observed on the thermometer bulb. This temperature is the boiling point.

Determination of Density

Density is the mass per unit volume of a substance. For a liquid, it is typically determined using a pycnometer or a digital density meter.

Apparatus:

• Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube through it)

• Analytical balance

• Constant temperature water bath

Procedure:

• Clean and dry the pycnometer and weigh it accurately on an analytical balance (m₁).

• Fill the pycnometer with the sample liquid, ensuring no air bubbles are trapped. Insert the stopper and allow excess liquid to exit through the capillary.

• Place the pycnometer in a constant temperature water bath (e.g., 25 °C) until it reaches thermal equilibrium.

• Remove the pycnometer, wipe it dry, and weigh it again (m₂).

• Empty and clean the pycnometer, then fill it with a reference liquid of known density (e.g., deionized water) and repeat steps 2-4 to determine its mass (m₃).

• The density of the sample is calculated using the formula: Density_sample = ((m₂ - m₁) / (m₃ - m₁)) * Density_reference

Determination of Solubility

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution. A qualitative assessment can be performed as follows:

Apparatus:

• Test tubes

• Vortex mixer

• Various solvents (e.g., water, ethanol, acetone, hexane)

Procedure:

• Add a small, measured amount of the solute (e.g., a few drops of p-Fluorobenzylamine-d4) to a test tube.

• Add a measured volume of the solvent (e.g., 1 mL) to the test tube.

• Vortex the mixture for a set period (e.g., 1 minute).

• Visually inspect the solution for the presence of a single phase (soluble), two distinct phases (insoluble), or partial dissolution (partially soluble).

• The process can be made quantitative by carefully measuring the amount of solute that dissolves in a given volume of solvent to reach saturation.

Application in Pharmacokinetic Studies

p-Fluorobenzylamine-d4 is a valuable tool in drug development, particularly in pharmacokinetic (PK) and Absorption, Distribution, Metabolism, and Excretion (ADME) studies.[6][7][8][9] The deuterium labeling allows it to be used as a stable isotope-labeled internal standard for the quantification of the non-deuterated drug candidate in biological samples using mass spectrometry.[10]

Below is a diagram illustrating a typical workflow for a pharmacokinetic study utilizing a deuterated internal standard like p-Fluorobenzylamine-d4.

Caption: Workflow of a pharmacokinetic study using a deuterated standard.

This workflow highlights the critical role of p-Fluorobenzylamine-d4 as an internal standard, ensuring accurate quantification of the drug candidate in biological matrices, which is fundamental for understanding its absorption, distribution, metabolism, and excretion profile. The use of such stable isotope-labeled compounds is a cornerstone of modern drug development, enabling researchers to make informed decisions about the safety and efficacy of new therapeutic agents.[][12]

References

• 1. 4-Fluorobenzyl-2,3,5,6-d4-amine | CymitQuimica [cymitquimica.com]
• 2. scbt.com [scbt.com]
• 3. 4-Fluorobenzylamine | C7H8FN | CID 67326 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. A15486.30 [thermofisher.com]
• 5. 140-75-0|4-Fluorobenzylamine, supplier/ Manufactor spot customization-Other Fluoro Building Blocks-Shanghai Up-Fluorochem Co., Ltd. [upfluorochem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Clinical Application and Synthesis Methods of Deuterated Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. metsol.com [metsol.com]
• 12. moravek.com [moravek.com]

The Gold Standard: An In-depth Technical Guide to Deuterated Internal Standards for Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental principles, practical applications, and critical considerations for the use of deuterated internal standards in mass spectrometry. By leveraging the power of isotope dilution, these standards have become an indispensable tool for achieving the highest levels of accuracy, precision, and robustness in quantitative analysis, particularly in the fields of drug development, clinical research, environmental monitoring, and therapeutic drug monitoring.

The Core Principle: Isotope Dilution Mass Spectrometry

The efficacy of deuterated internal standards is rooted in the principle of isotope dilution mass spectrometry (IDMS). A deuterated standard is a version of the analyte of interest where one or more hydrogen atoms have been replaced by its stable, heavier isotope, deuterium (²H or D). This subtle alteration in mass allows a mass spectrometer to distinguish between the analyte and the internal standard, while their nearly identical physicochemical properties ensure they behave similarly throughout the analytical workflow.[1]

By introducing a known quantity of the deuterated standard into a sample at the earliest stage of preparation, it acts as a nearly perfect surrogate for the analyte. Any loss of the analyte during sample extraction, cleanup, or injection, as well as variations in ionization efficiency within the mass spectrometer, will be mirrored by the deuterated standard. Consequently, the ratio of the analyte's signal to the internal standard's signal remains constant, enabling highly accurate and precise quantification.[1]

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The scientific consensus holds that stable isotope-labeled internal standards (SIL-IS), such as deuterated standards, generally offer superior performance compared to non-deuterated or structural analogue internal standards.[2] Their near-identical chemical and physical properties to the analyte lead to better tracking during sample processing and co-elution during chromatography, which is crucial for compensating for matrix effects.[2]

Quantitative Data Summary

The following tables summarize quantitative performance data from published studies, highlighting the advantages of using deuterated internal standards over non-deuterated (structural analogue) counterparts.

Table 1: Comparison of Assay Performance Metrics

Analyte	Internal Standard Type	Performance Metric	Result with Deuterated IS	Result with Non-Deuterated IS	Reference
Everolimus	Deuterated (everolimus-d4) vs. Structural Analogue	Total Coefficient of Variation (CV)	4.3% - 7.2%	No significant difference	[2]
Everolimus	Deuterated (everolimus-d4) vs. Structural Analogue	Comparison with independent LC-MS/MS method (slope)	0.95	0.83	[2]
Kahalalide F	Deuterated vs. Structural Analogue	Mean Bias	100.3%	96.8%	[3]
Kahalalide F	Deuterated vs. Structural Analogue	Standard Deviation of Bias	7.6%	8.6%	[3]
Imidacloprid	Deuterated (Imidacloprid-D4) vs. None	Relative Standard Deviation (RSD) between different cannabis matrices	< 15%	> 50%	[2][4]

Table 2: Method Validation Parameters for Tacrolimus Quantification using a Deuterated Internal Standard

Parameter	Specification	Result	Reference
Linearity (r²)	≥ 0.99	> 0.995	[5]
Lower Limit of Quantification (LLOQ)	Signal-to-Noise > 10	0.5 ng/mL	[5]
Accuracy (% Bias)	Within ± 15% (± 20% at LLOQ)	-5.2% to 8.5%	[5]
Precision (% CV)	≤ 15% (≤ 20% at LLOQ)	< 10%	[5]
Recovery	Consistent and reproducible	85-95%	[5]
Matrix Effect	Minimal	< 10%	[5]

Synthesis and Selection of Deuterated Internal Standards

The effective use of deuterated standards begins with their proper synthesis and careful selection.

Synthesis Methods

Two primary methods are employed for the synthesis of deuterated compounds:

• Hydrogen/Deuterium (H/D) Exchange: This method involves the exchange of hydrogen atoms with deuterium under specific conditions, such as acid or base catalysis, or through the use of metal catalysts in the presence of a deuterated solvent.[4]

• Chemical Synthesis with Isotope-Containing Building Blocks: This approach utilizes classical organic synthesis routes, incorporating isotopically substituted starting materials to build the target molecule with deuterium atoms at specific, stable positions.[4]

Key Selection Criteria

When selecting a deuterated internal standard, several factors are critical to ensure a robust and reliable assay:

• Isotopic Purity and Enrichment: The isotopic enrichment should ideally be ≥98% to minimize the contribution of the unlabeled analyte in the standard, which could lead to an overestimation of the analyte's concentration.[1]

• Position of Deuterium Labeling: Deuterium atoms should be placed on stable positions within the molecule, avoiding sites prone to hydrogen-deuterium exchange with the solvent (e.g., -OH, -NH, -SH groups).[1]

• Co-elution: For optimal correction of matrix effects, the deuterated standard should co-elute with the analyte. Highly deuterated compounds can sometimes exhibit a slight retention time shift, which should be evaluated during method development.[1][6]

• Mass Shift: A sufficient mass difference (typically ≥ 3 amu) between the analyte and the internal standard is necessary to prevent isotopic crosstalk and interference.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. scispace.com [scispace.com]
• 4. lcms.cz [lcms.cz]
• 5. benchchem.com [benchchem.com]
• 6. chromatographyonline.com [chromatographyonline.com]

Protocols & Analytical Methods

The Use of p-Fluorobenzylamine-d4 as a Deuterated Internal Standard for the Quantification of Fluorinated Amphetamine Analogs by LC-MS/MS

Application Note

Introduction

In the realm of forensic toxicology and clinical drug monitoring, the accurate quantification of novel psychoactive substances (NPS) is of paramount importance. Among these, fluorinated amphetamine analogs, such as 4-fluoroamphetamine (4-FA), have emerged as popular recreational drugs. The development of robust and reliable analytical methods for the determination of these compounds in biological matrices is crucial for clinical and forensic investigations. The use of stable isotope-labeled internal standards is a cornerstone of high-quality quantitative analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS), as they effectively compensate for variations in sample preparation and instrumental analysis.

This application note describes a validated method for the quantification of 4-fluoroamphetamine in human urine using p-Fluorobenzylamine-d4 as a deuterated internal standard. Due to its structural similarity to 4-FA, p-Fluorobenzylamine-d4 is an ideal internal standard, co-eluting with the analyte and exhibiting similar ionization characteristics, thereby ensuring high accuracy and precision.

Principle

A liquid chromatography-tandem mass spectrometry (LC-MS/MS) method has been developed and validated for the determination of 4-fluoroamphetamine in human urine. p-Fluorobenzylamine-d4 is added to urine samples, calibrators, and quality control samples at a fixed concentration. Following a simple "dilute-and-shoot" or a more extensive solid-phase extraction (SPE) sample preparation, the analyte and the internal standard are separated by reversed-phase liquid chromatography and detected by a triple quadrupole mass spectrometer operating in the positive electrospray ionization (ESI+) and Multiple Reaction Monitoring (MRM) mode. Quantification is achieved by calculating the peak area ratio of the analyte to the internal standard.

Experimental Protocols

1. Sample Preparation: Dilute-and-Shoot

This method is suitable for rapid screening and quantification in non-complex urine matrices.

• Thaw frozen urine samples at room temperature.

• Vortex mix the samples for 10 seconds.

• Centrifuge the samples at 4000 rpm for 5 minutes to pellet any particulate matter.

• In a clean microcentrifuge tube, combine 50 µL of the urine supernatant with 450 µL of the internal standard working solution (p-Fluorobenzylamine-d4 in methanol at a concentration of 100 ng/mL).

• Vortex mix for 10 seconds.

• Transfer the mixture to an autosampler vial for LC-MS/MS analysis.

2. Sample Preparation: Solid-Phase Extraction (SPE)

This method is recommended for complex urine matrices to reduce matrix effects and improve sensitivity.

• Thaw frozen urine samples at room temperature and vortex.

• To 1 mL of urine, add 50 µL of the internal standard working solution (p-Fluorobenzylamine-d4 at 1 µg/mL).

• Condition a mixed-mode cation exchange SPE cartridge with 2 mL of methanol followed by 2 mL of deionized water.

• Load the urine sample onto the SPE cartridge.

• Wash the cartridge with 2 mL of deionized water, followed by 2 mL of 0.1 M acetic acid, and then 2 mL of methanol.

• Dry the cartridge under vacuum for 5 minutes.

• Elute the analyte and internal standard with 2 mL of 5% ammonium hydroxide in methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase A and transfer to an autosampler vial.

3. LC-MS/MS Analysis

• Liquid Chromatography:

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: 5% B to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 3 minutes.

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

  • Column Temperature: 40°C

• Mass Spectrometry:

  • Ionization: Electrospray Ionization (ESI), positive mode

  • MRM Transitions:

    • 4-Fluoroamphetamine: Q1/Q3 transitions to be determined empirically (e.g., m/z 154.1 -> 137.1, 154.1 -> 91.1)

    • p-Fluorobenzylamine-d4: Q1/Q3 transitions to be determined empirically (e.g., m/z 130.1 -> 111.1, 130.1 -> 83.1)

  • Collision Energy and other MS parameters should be optimized for the specific instrument.

Data Presentation

The following tables summarize the representative quantitative data for the validation of the analytical method for 4-fluoroamphetamine using p-Fluorobenzylamine-d4 as an internal standard.

Table 1: Linearity and Sensitivity

Parameter	Value
Linearity Range	1 - 500 ng/mL
Correlation Coefficient (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	1 ng/mL
LLOQ Precision (%CV)	< 15%
LLOQ Accuracy (%Bias)	± 15%

Table 2: Intra- and Inter-Assay Precision and Accuracy

QC Level	Concentration (ng/mL)	Intra-Assay Precision (%CV)	Intra-Assay Accuracy (%Bias)	Inter-Assay Precision (%CV)	Inter-Assay Accuracy (%Bias)
Low QC	3	< 10%	± 10%	< 12%	± 12%
Mid QC	50	< 8%	± 8%	< 10%	± 10%
High QC	400	< 5%	± 5%	< 8%	± 8%

Table 3: Recovery and Matrix Effect

QC Level	Concentration (ng/mL)	Extraction Recovery (%)	Matrix Effect (%)
Low QC	3	85 - 95%	90 - 110%
High QC	400	88 - 98%	92 - 108%

Mandatory Visualization

Caption: Workflow for the quantification of 4-FA using p-Fluorobenzylamine-d4.

Caption: Rationale for using p-Fluorobenzylamine-d4 as an internal standard.

Application Note: High-Throughput Quantitative Analysis of p-Fluorobenzylamine in Human Plasma using LC-MS/MS with p-Fluorobenzylamine-d4 as an Internal Standard

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of p-Fluorobenzylamine in human plasma. To ensure high accuracy and precision, a stable isotope-labeled internal standard, p-Fluorobenzylamine-d4, is utilized. The sample preparation is a straightforward protein precipitation procedure, followed by a rapid chromatographic separation. This method is suitable for high-throughput screening and pharmacokinetic studies in drug development and research settings.

Introduction

p-Fluorobenzylamine is a primary amine and a common building block in the synthesis of various pharmaceutical compounds. Accurate and reliable quantification of p-Fluorobenzylamine in biological matrices is crucial for preclinical and clinical pharmacokinetic and toxicokinetic studies. LC-MS/MS offers high selectivity and sensitivity for the analysis of small molecules in complex biological fluids.[1] The use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard in quantitative LC-MS/MS as it effectively compensates for variations in sample preparation, matrix effects, and instrument response, leading to more accurate and reproducible data.[2] This application note details a validated method for the determination of p-Fluorobenzylamine in human plasma using p-Fluorobenzylamine-d4 as the internal standard.

Experimental

Materials and Reagents

• p-Fluorobenzylamine (Analyte)

• p-Fluorobenzylamine-d4 (Internal Standard, IS)

• Acetonitrile (LC-MS Grade)

• Formic Acid (LC-MS Grade)

• Water (Ultrapure)

• Human Plasma (K2-EDTA)

Sample Preparation

• Thaw human plasma samples and standards at room temperature.

• To 50 µL of each plasma sample, add 10 µL of p-Fluorobenzylamine-d4 internal standard solution (100 ng/mL in 50% acetonitrile).

• Add 200 µL of cold acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 12,000 x g for 10 minutes at 4°C.

• Transfer 100 µL of the supernatant to a 96-well plate for LC-MS/MS analysis.

Liquid Chromatography

• System: High-Performance Liquid Chromatography (HPLC) system

• Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Gradient:

  Time (min)	%B
  0.0	10
  2.0	90
  2.5	90
  2.6	10

  | 3.5 | 10 |

Mass Spectrometry

• System: Triple Quadrupole Mass Spectrometer

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM) Transitions:

  Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
  p-Fluorobenzylamine	126.1	109.1	15

  | p-Fluorobenzylamine-d4 | 130.1 | 113.1 | 15 |

Results and Discussion

The developed LC-MS/MS method demonstrated excellent performance for the quantification of p-Fluorobenzylamine in human plasma. The use of the deuterated internal standard, p-Fluorobenzylamine-d4, ensured the reliability of the results by correcting for any experimental variability.

Linearity and Sensitivity

The method was linear over the concentration range of 0.5 to 500 ng/mL. The calibration curve showed a correlation coefficient (r²) greater than 0.99. The lower limit of quantification (LLOQ) was established at 0.5 ng/mL with a signal-to-noise ratio greater than 10.

Parameter	Value
Calibration Range	0.5 - 500 ng/mL
Correlation Coefficient (r²)	> 0.995
LLOQ	0.5 ng/mL

Table 1: Calibration Curve and LLOQ Data.

Precision and Accuracy

The intra- and inter-day precision and accuracy were evaluated by analyzing quality control (QC) samples at three concentration levels (Low, Mid, High). The results are summarized in Table 2. All values were within the acceptable limits of ±15% (±20% for LLOQ).

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
Low	1.5	4.8	102.3	6.2	101.5
Mid	75	3.5	98.9	4.1	99.8
High	400	2.9	101.2	3.8	100.7

Table 2: Precision and Accuracy Data.

Experimental Workflow and Principle of Quantification

The overall experimental workflow is depicted in the following diagram:

References

• 1. agilent.com [agilent.com]
• 2. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

Application Note: High-Throughput Bioanalysis Using p-Fluorobenzylamine-d4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the use of p-Fluorobenzylamine-d4 as a deuterated internal standard in bioanalytical assays, particularly for the quantification of analytes containing carboxylic acid or aldehyde functional groups. The use of a stable isotope-labeled internal standard like p-Fluorobenzylamine-d4 is crucial for correcting sample preparation losses and matrix-induced signal variations in liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis, ensuring accurate and reliable quantification.[1] This application note outlines a comprehensive workflow, including sample preparation, derivatization, LC-MS/MS conditions, and data analysis, synthesized from established bioanalytical methods.

Introduction

In bioanalysis, especially in drug development and clinical research, accurate quantification of endogenous and exogenous compounds in biological matrices is paramount. LC-MS/MS has become the gold standard for such analyses due to its high sensitivity and selectivity.[2] However, challenges such as poor ionization efficiency, insufficient chromatographic retention, and analyte instability can hinder method development.[3] Chemical derivatization can overcome these limitations by modifying the analyte to improve its analytical properties.[3][4]

p-Fluorobenzylamine is a derivatizing agent that reacts with carboxylic acids and aldehydes to form stable amide and imine linkages, respectively. These derivatives often exhibit enhanced chromatographic retention and ionization efficiency in mass spectrometry. The use of a deuterated form, p-Fluorobenzylamine-d4, as an internal standard is highly advantageous. Since it is chemically identical to the derivatizing agent used for the analyte, it co-elutes with the derivatized analyte and experiences similar matrix effects and ionization suppression or enhancement, leading to more accurate and precise quantification.

Experimental Protocols

Materials and Reagents

• p-Fluorobenzylamine-d4 (Internal Standard)

• p-Fluorobenzylamine (Derivatizing Agent for calibration standards and quality controls)

• Analyte of interest (e.g., a carboxylic acid-containing drug)

• Biological matrix (e.g., human plasma, urine)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Protein precipitation solvent (e.g., acetonitrile, methanol)

• Solid-phase extraction (SPE) cartridges (if required)

Sample Preparation (Protein Precipitation)

• Thaw biological samples (e.g., plasma, serum) on ice.

• To a 100 µL aliquot of the sample, add 10 µL of the p-Fluorobenzylamine-d4 internal standard working solution (e.g., 1 µg/mL in methanol).

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a new microcentrifuge tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the derivatization solution.

Derivatization Procedure

• Prepare a derivatization solution containing p-Fluorobenzylamine and a coupling agent (e.g., EDC/NHS for carboxylic acids) in a suitable solvent like acetonitrile.

• Add the derivatization solution to the reconstituted sample extract.

• Incubate the reaction mixture at a specific temperature (e.g., 60°C) for a defined period (e.g., 30 minutes) to ensure complete derivatization.

• After incubation, the sample is ready for LC-MS/MS analysis.

LC-MS/MS Conditions

The following are representative LC-MS/MS conditions and may require optimization for specific analytes.

Parameter	Recommended Setting
LC System	Agilent 1200 series or equivalent[1]
Column	C18 column (e.g., 2.1 x 50 mm, 3.5 µm)[1]
Mobile Phase A	0.1% Formic acid in water[1]
Mobile Phase B	0.1% Formic acid in acetonitrile[1]
Gradient	Start with 95% A, ramp to 5% A over 5 minutes, hold for 2 minutes, and return to initial conditions[1]
Flow Rate	0.4 mL/min[1]
Injection Volume	10 µL[1]
MS System	Triple quadrupole mass spectrometer with electrospray ionization (ESI)
Ionization Mode	Positive
Scan Type	Multiple Reaction Monitoring (MRM)

Quantitative Data Summary

The following tables summarize the expected performance of a bioanalytical method using p-Fluorobenzylamine-d4 as an internal standard. These values are illustrative and based on typical validation parameters for LC-MS/MS assays.

Table 1: Method Validation Parameters

Parameter	Expected Value
Linearity (R²)	≥ 0.99
Limit of Quantification (LOQ)	1 - 10 ng/mL
Precision (%RSD)	< 15%
Accuracy (%Bias)	± 15%
Recovery	85 - 110%
Matrix Effect	90 - 115%

Table 2: Representative MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Derivatized Analyte	[M+H]+ of derivatized analyte	Specific fragment ion
Derivatized p-Fluorobenzylamine-d4 (IS)	[M+H]+ of derivatized IS	Specific fragment ion

Visualizations

Caption: Bioanalytical workflow using p-Fluorobenzylamine-d4.

Caption: Rationale for using a deuterated derivatizing agent.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Derivatization methods for quantitative bioanalysis by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Derivatization procedures and their analytical performances for HPLC determination in bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Throughput Quantification of p-Fluorobenzylamine in Human Plasma using p-Fluorobenzylamine-d4 as an Internal Standard by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of p-Fluorobenzylamine in human plasma. To ensure the highest level of accuracy and precision, a stable isotope-labeled internal standard, p-Fluorobenzylamine-d4, is employed. This method is suitable for researchers, scientists, and drug development professionals engaged in pharmacokinetic studies, toxicological assessments, or other bioanalytical applications requiring precise measurement of p-Fluorobenzylamine. The protocol outlines a straightforward sample preparation procedure using protein precipitation, followed by rapid chromatographic separation and detection by mass spectrometry.

Introduction

p-Fluorobenzylamine is a primary amine that serves as a key intermediate in the synthesis of various pharmaceuticals and other biologically active molecules. Accurate quantification of such compounds in biological matrices is crucial for understanding their pharmacokinetic and pharmacodynamic properties. The use of a stable isotope-labeled internal standard, such as p-Fluorobenzylamine-d4, is the gold standard in quantitative bioanalysis.[1] Deuterated internal standards exhibit nearly identical chemical and physical properties to the analyte, ensuring they behave similarly during sample preparation, chromatography, and ionization.[1] This co-elution and similar ionization response effectively compensates for matrix effects and other sources of analytical variability, leading to highly reliable and reproducible data.[1]

This application note provides a comprehensive protocol for the spiking of p-Fluorobenzylamine-d4 as an internal standard for the accurate quantification of p-Fluorobenzylamine in human plasma.

Experimental

Materials and Reagents

• p-Fluorobenzylamine (Analyte)

• p-Fluorobenzylamine-d4 (Internal Standard, IS)

• Human Plasma (K2-EDTA)

• Acetonitrile (LC-MS Grade)

• Methanol (LC-MS Grade)

• Formic Acid (LC-MS Grade)

• Ultrapure Water

Stock and Working Solutions

Table 1: Preparation of Stock and Working Solutions

Solution	Solute	Solvent	Concentration
Analyte Stock Solution	p-Fluorobenzylamine	Methanol	1.0 mg/mL
Internal Standard Stock Solution	p-Fluorobenzylamine-d4	Methanol	1.0 mg/mL
Analyte Working Solutions	Analyte Stock Solution	Methanol/Water (50:50, v/v)	100 µg/mL, 10 µg/mL, 1 µg/mL
Internal Standard Spiking Solution	Internal Standard Stock Solution	Methanol/Water (50:50, v/v)	50 ng/mL

Sample Preparation Protocol

• Aliquoting: To 100 µL of each sample (calibration standards, quality controls, or unknown plasma samples) in a 1.5 mL microcentrifuge tube, add 25 µL of the Internal Standard Spiking Solution (50 ng/mL).

• Vortexing: Briefly vortex the samples for 10 seconds to ensure thorough mixing.

• Protein Precipitation: Add 300 µL of cold acetonitrile to each tube to precipitate plasma proteins.

• Vortexing and Centrifugation: Vortex the samples vigorously for 30 seconds, followed by centrifugation at 14,000 rpm for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer 200 µL of the clear supernatant to a clean autosampler vial.

• Injection: Inject 5 µL of the supernatant onto the LC-MS/MS system.

LC-MS/MS Instrumentation and Conditions

Table 2: LC-MS/MS System Parameters

Parameter	Condition
Liquid Chromatography
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	10% B to 90% B in 3 min, hold at 90% B for 1 min, return to 10% B and re-equilibrate for 1 min
Injection Volume	5 µL
Column Temperature	40°C
Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon

Multiple Reaction Monitoring (MRM) Transitions

The following MRM transitions were optimized for the detection of p-Fluorobenzylamine and its deuterated internal standard.

Table 3: Optimized MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (s)	Cone Voltage (V)	Collision Energy (eV)
p-Fluorobenzylamine	126.1	109.1	0.05	20	15
p-Fluorobenzylamine-d4	130.1	111.1	0.05	20	15

Data Presentation

The use of p-Fluorobenzylamine-d4 as an internal standard allows for the creation of a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the analyte. A linear regression with a weighting factor of 1/x² is typically used for bioanalytical assays.

Table 4: Example Calibration Curve Data

Analyte Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1	1,250	50,000	0.025
5	6,300	51,000	0.124
10	12,800	50,500	0.253
50	64,500	49,800	1.295
100	130,000	50,200	2.590
500	655,000	49,500	13.232
1000	1,320,000	50,800	25.984

Visualizations

The following diagrams illustrate the experimental workflow and the logic behind using an internal standard for quantification.

Figure 1. Experimental workflow for the quantification of p-Fluorobenzylamine.

Figure 2. Logical relationship of internal standard correction.

Conclusion

The described LC-MS/MS method, utilizing p-Fluorobenzylamine-d4 as an internal standard, provides a highly accurate, precise, and robust workflow for the quantification of p-Fluorobenzylamine in human plasma. The simple protein precipitation sample preparation protocol is amenable to high-throughput analysis. The use of a stable isotope-labeled internal standard is critical for mitigating variability and ensuring data of the highest quality for pharmacokinetic and other bioanalytical studies.

References

• 1. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

Application Notes and Protocols for p-Fluorobenzylamine-d4 in Pharmacokinetic Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction:

In modern pharmacokinetic (PK) studies, the use of stable isotope-labeled (SIL) internal standards is the gold standard for quantitative bioanalysis by liquid chromatography-mass spectrometry (LC-MS/MS). The incorporation of deuterium atoms into a drug molecule or analyte of interest provides a compound that is chemically almost identical to the parent compound but has a different mass. This allows for its use as an internal standard to correct for variability during sample preparation and analysis, thereby significantly improving the accuracy, precision, and robustness of the bioanalytical method.[1][2][3][4] p-Fluorobenzylamine-d4, a deuterated analog of p-Fluorobenzylamine, serves as an ideal internal standard for the quantification of p-Fluorobenzylamine or structurally similar compounds in various biological matrices.

The primary advantage of using a SIL internal standard like p-Fluorobenzylamine-d4 is its ability to co-elute with the analyte and experience similar ionization suppression or enhancement effects in the mass spectrometer source, a phenomenon known as the matrix effect.[1][2] By maintaining a constant ratio of the analyte to the internal standard, accurate quantification can be achieved even in complex biological samples. Deuterated compounds can also be used to investigate the pharmacokinetic profiles of drugs themselves, as deuterium substitution can sometimes alter metabolic pathways and clearance rates.[5][6][7]

These application notes provide detailed protocols for the use of p-Fluorobenzylamine-d4 as an internal standard in a typical pharmacokinetic study, including sample preparation, LC-MS/MS analysis, and method validation.

I. Application: Pharmacokinetic Study of a Novel Therapeutic Agent

This section outlines a hypothetical pharmacokinetic study where p-Fluorobenzylamine-d4 is used as an internal standard for the quantification of a fictional small molecule drug, "Drug-X," which is structurally analogous to p-Fluorobenzylamine.

Objective: To determine the pharmacokinetic profile of Drug-X in rat plasma following a single intravenous (IV) administration.

Experimental Workflow:

Caption: Experimental workflow for a typical pharmacokinetic study.

II. Experimental Protocols

A. Stock and Working Solutions Preparation

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of Drug-X and p-Fluorobenzylamine-d4 into separate 10 mL volumetric flasks.

  • Dissolve the compounds in methanol and make up to the mark.

• Working Standard Solutions of Drug-X:

  • Prepare a series of working standard solutions by serially diluting the Drug-X primary stock solution with a 50:50 mixture of methanol and water to achieve concentrations ranging from 10 ng/mL to 10,000 ng/mL.

• Internal Standard (IS) Working Solution (100 ng/mL):

  • Dilute the p-Fluorobenzylamine-d4 primary stock solution with methanol to obtain a final concentration of 100 ng/mL.

B. Calibration Standards and Quality Control Samples

• Calibration Standards (CS):

  • Spike 95 µL of blank rat plasma with 5 µL of the appropriate Drug-X working standard solution to yield final concentrations of 0.5, 1, 5, 10, 50, 100, 500, and 1000 ng/mL.

• Quality Control (QC) Samples:

  • Prepare QC samples in blank rat plasma at four concentration levels:

    • Lower Limit of Quantification (LLOQ): 0.5 ng/mL

    • Low QC (LQC): 1.5 ng/mL

    • Medium QC (MQC): 75 ng/mL

    • High QC (HQC): 800 ng/mL

C. Plasma Sample Preparation Protocol

• Aliquot 100 µL of plasma sample (unknown, CS, or QC) into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the p-Fluorobenzylamine-d4 internal standard working solution (100 ng/mL) to each tube and vortex briefly.

• Add 300 µL of ice-cold acetonitrile to precipitate plasma proteins.

• Vortex the samples for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a new set of tubes.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (see LC-MS/MS conditions below).

• Vortex for 30 seconds and transfer to an autosampler vial for analysis.

D. LC-MS/MS Analysis Protocol

• Liquid Chromatography (LC) System: A standard HPLC or UHPLC system.

• Mass Spectrometer (MS): A triple quadrupole mass spectrometer.

• LC Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase:

  • A: 0.1% Formic acid in water

  • B: 0.1% Formic acid in acetonitrile

• Gradient Elution:

  • Start with 5% B, hold for 0.5 min.

  • Linearly increase to 95% B over 2.5 min.

  • Hold at 95% B for 1 min.

  • Return to 5% B in 0.1 min and re-equilibrate for 1.9 min.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• MS/MS Transitions (Hypothetical):

  • Drug-X: Precursor ion (Q1) m/z 126.1 -> Product ion (Q3) m/z 109.1

  • p-Fluorobenzylamine-d4 (IS): Precursor ion (Q1) m/z 130.1 -> Product ion (Q3) m/z 113.1

III. Data Presentation: Bioanalytical Method Validation (Illustrative Data)

The following tables summarize the acceptance criteria and illustrative results for a typical bioanalytical method validation as per regulatory guidelines.

Table 1: Calibration Curve Summary

Parameter	Acceptance Criteria	Illustrative Result
Calibration Range	-	0.5 - 1000 ng/mL
Regression Model	-	Linear, 1/x² weighting
Correlation Coefficient (r²)	≥ 0.99	0.9985
Back-calculated Concentrations	Within ±15% of nominal (±20% at LLOQ)	Pass

Table 2: Accuracy and Precision

Sample	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
Intra-day (n=6)
LLOQ	0.5	0.48	96.0	8.5
LQC	1.5	1.55	103.3	6.2
MQC	75	72.8	97.1	4.1
HQC	800	810.4	101.3	3.5
Inter-day (n=18, 3 days)
LLOQ	0.5	0.51	102.0	10.2
LQC	1.5	1.48	98.7	7.8
MQC	75	76.2	101.6	5.5
HQC	800	792.0	99.0	4.8
Acceptance Criteria:	Accuracy: Within ±15% (±20% at LLOQ)	Precision: ≤15% CV (≤20% at LLOQ)

Table 3: Matrix Effect and Recovery

Sample	Analyte Recovery (%)	IS Recovery (%)	Matrix Factor	IS-Normalized Matrix Factor
LQC	92.5	94.1	0.98	0.99
HQC	95.1	96.2	1.02	1.01
Acceptance Criteria:	Consistent and reproducible	IS-Normalized Matrix Factor CV ≤15%

IV. Visualization of Key Concepts

Caption: Role of an internal standard in LC-MS bioanalysis.

Caption: Comparison of quantification with and without an internal standard.

p-Fluorobenzylamine-d4 is a valuable tool for the accurate and precise quantification of p-Fluorobenzylamine and structurally related compounds in pharmacokinetic studies. Its use as a stable isotope-labeled internal standard allows for the effective compensation of analytical variability, including matrix effects, which is crucial for generating high-quality data to support drug development programs. The protocols and illustrative data presented here provide a comprehensive guide for researchers and scientists to develop and validate robust bioanalytical methods using p-Fluorobenzylamine-d4.

References

• 1. waters.com [waters.com]
• 2. crimsonpublishers.com [crimsonpublishers.com]
• 3. scispace.com [scispace.com]
• 4. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 5. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. [PDF] Deuterium Isotope Effects on Drug Pharmacokinetics. I. System-Dependent Effects of Specific Deuteration with Aldehyde Oxidase Cleared Drugs | Semantic Scholar [semanticscholar.org]

Application Note: Quantitative Analysis of Primary and Secondary Amines in Pharmaceutical Matrices by GC-MS Following Derivatization with p-Fluorobenzylamine-d4

Audience: Researchers, scientists, and drug development professionals.

Introduction

The quantitative analysis of primary and secondary amines is crucial in pharmaceutical development and quality control due to their potential role as active pharmaceutical ingredients (APIs), impurities, or degradation products. Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for this purpose, offering high sensitivity and selectivity. However, the direct analysis of many amines by GC-MS is challenging due to their polarity, which can lead to poor chromatographic peak shape and low volatility.[1][2]

Chemical derivatization is a widely used strategy to overcome these limitations.[1][3] This process modifies the analyte to a less polar and more volatile form, improving its chromatographic behavior.[4] This application note describes a hypothetical method for the derivatization of primary and secondary amines using a novel deuterated reagent, p-fluorobenzylamine-d4, for subsequent quantitative analysis by GC-MS. The use of a deuterated derivatizing agent can offer advantages in mass spectrometry, potentially serving as a stable isotope-labeled internal standard generation strategy.[5][6]

Principle of the Method

This method is based on the alkylation of primary and secondary amines with p-fluorobenzylamine-d4. The reaction involves a nucleophilic substitution where the amine analyte attacks the benzylic carbon of p-fluorobenzylamine-d4, forming a more stable, less polar, and more volatile secondary or tertiary amine derivative. The fluorine atom on the benzene ring provides a unique mass spectral signature, while the deuterium labeling allows for clear differentiation from non-deuterated analogues and can be useful for internal standardization.

Experimental Protocols

1. Materials and Reagents

• Analytes: Stock solutions of representative primary (e.g., aniline) and secondary (e.g., N-methylaniline) amines (1 mg/mL in methanol).

• Derivatizing Reagent: p-Fluorobenzylamine-d4 solution (10 mg/mL in acetonitrile).

• Reaction Buffer: 0.1 M Potassium Carbonate (K₂CO₃) in water, pH adjusted to 10.

• Extraction Solvent: Ethyl acetate, GC-grade.

• Drying Agent: Anhydrous sodium sulfate.

• GC-MS Vials: 2 mL amber glass vials with PTFE-lined septa.

2. Sample Preparation and Derivatization Protocol

• Sample Aliquot: Pipette 100 µL of the amine-containing sample (or standard solution) into a 2 mL reaction vial.

• pH Adjustment: Add 200 µL of 0.1 M potassium carbonate buffer to the vial to ensure basic conditions, which facilitate the nucleophilic attack of the amine.

• Addition of Derivatizing Reagent: Add 100 µL of the p-fluorobenzylamine-d4 solution to the vial.

• Reaction Incubation: Cap the vial tightly and heat at 70°C for 60 minutes in a heating block or water bath.

• Cooling: After incubation, allow the vial to cool to room temperature.

• Extraction: Add 500 µL of ethyl acetate to the vial. Vortex vigorously for 1 minute to extract the derivatized amines into the organic layer. Centrifuge at 3000 rpm for 5 minutes to separate the phases.

• Isolation of Organic Layer: Carefully transfer the upper organic layer to a clean vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Final Sample Preparation: Transfer the dried organic extract to a GC-MS vial for analysis.

3. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 8890 GC System (or equivalent).

• Mass Spectrometer: Agilent 5977B MSD (or equivalent).

• Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm film thickness.

• Inlet: Split/splitless injector, operated in splitless mode.

• Injector Temperature: 280°C.

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes.

  • Ramp: 15°C/min to 280°C.

  • Hold: 5 minutes at 280°C.

• Carrier Gas: Helium, constant flow rate of 1.2 mL/min.

• MSD Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for quantitative analysis and full scan (50-550 m/z) for qualitative confirmation.

Data Presentation

Table 1: Hypothetical SIM Ions for Quantitation of Derivatized Amines

Analyte	Derivatization Product	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Aniline	N-(p-Fluorobenzyl-d4)aniline	205	113	93
N-Methylaniline	N-Methyl-N-(p-Fluorobenzyl-d4)aniline	219	113	106

Table 2: Hypothetical Calibration Curve Data for Derivatized Aniline

Concentration (µg/mL)	Peak Area (Quantifier Ion)
0.1	15,234
0.5	78,912
1.0	155,432
5.0	798,543
10.0	1,601,234
R²	0.9995

Table 3: Hypothetical Recovery Data for Spiked Pharmaceutical Matrix

Analyte	Spiked Concentration (µg/mL)	Measured Concentration (µg/mL)	Recovery (%)
Aniline	1.0	0.97	97.0
5.0	4.85	97.0
N-Methylaniline	1.0	0.95	95.0
5.0	4.91	98.2

Visualizations

Caption: Derivatization of amines with p-Fluorobenzylamine-d4.

References

• 1. jfda-online.com [jfda-online.com]
• 2. Derivatization reactions for the determination of amines by gas chromatography and their applications in environmental analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. Utilization of a deuterated derivatization agent to synthesize internal standards for gas chromatography-tandem mass spectrometry quantification of silylated metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantification of Trace Analytes Using p-Fluorobenzylamine-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

The accurate quantification of trace-level analytes in complex matrices is a significant challenge in modern analytical chemistry, with critical applications in drug development, clinical diagnostics, and environmental monitoring. Many endogenous and exogenous compounds, such as biogenic amines and carbonyls, are present at low concentrations and may lack the necessary chromophores or ionizable groups for sensitive detection by common analytical techniques like high-performance liquid chromatography (HPLC) or liquid chromatography-mass spectrometry (LC-MS).

Chemical derivatization is a widely employed strategy to enhance the analytical properties of target molecules. This process involves chemically modifying the analyte to improve its chromatographic behavior, increase its ionization efficiency in mass spectrometry, and enhance its detectability. When coupled with stable isotope dilution (SID) mass spectrometry, derivatization can provide highly accurate and precise quantification.

p-Fluorobenzylamine-d4 (4-fluorobenzylamine-α,α,2,6-d4) is a deuterated derivatizing agent designed for the sensitive and specific quantification of carbonyl-containing compounds (aldehydes and ketones). The primary amine group of p-fluorobenzylamine-d4 reacts with the carbonyl group of an analyte to form a stable imine (Schiff base) derivative. The key advantage of using the deuterated form is its application as an internal standard in SID-LC-MS/MS analysis. By spiking a known amount of p-fluorobenzylamine-d4 into a sample, it can be used to derivatize the target analyte, and the resulting deuterated derivative will co-elute with the non-deuterated derivative formed from the reaction of the analyte with a non-labeled derivatizing agent. The mass difference of 4 Da allows for the precise ratiometric quantification, correcting for variations in sample preparation, injection volume, and matrix effects.

These application notes provide detailed protocols for the use of p-Fluorobenzylamine-d4 in the quantification of trace analytes, with a focus on carbonyl compounds.

Principle of Derivatization and Quantification

The analytical workflow for the quantification of trace analytes using p-Fluorobenzylamine-d4 involves several key steps: sample preparation, derivatization, LC-MS/MS analysis, and data processing. The underlying principle is the conversion of the target analyte into a derivative with enhanced analytical characteristics, coupled with the use of a stable isotope-labeled internal standard for accurate quantification.

The reaction between a carbonyl compound and p-Fluorobenzylamine-d4 proceeds via a nucleophilic addition of the amine to the carbonyl carbon, followed by the elimination of a water molecule to form a stable imine. This reaction is typically carried out under mild acidic conditions to facilitate the dehydration step.

Application Note: High-Throughput Quantification of p-Fluorobenzylamine in Human Plasma using LC-MS/MS with a Deuterated Internal Standard

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of p-Fluorobenzylamine in human plasma. To ensure the highest level of accuracy and precision, a stable isotope-labeled internal standard, p-Fluorobenzylamine-d4, was utilized. The method demonstrates excellent linearity, precision, accuracy, and a low limit of quantification, making it suitable for high-throughput bioanalytical studies in drug development and clinical research. The protocol adheres to the principles outlined in international regulatory guidelines.

Introduction

p-Fluorobenzylamine is a key chemical moiety and a potential metabolite in various pharmaceutical compounds. Accurate quantification in biological matrices is crucial for pharmacokinetic and toxicokinetic studies. The use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard in quantitative bioanalysis, as it effectively compensates for variability during sample preparation, chromatography, and ionization.[1][2][3] This method employs p-Fluorobenzylamine-d4, which co-elutes with the analyte and shares identical physicochemical properties, thereby minimizing analytical variability and improving data quality.[2][3]

Experimental

Materials and Reagents

• Analytes: p-Fluorobenzylamine (analytical standard), p-Fluorobenzylamine-d4 (internal standard)

• Reagents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Formic acid (LC-MS grade), Deionized water

• Biological Matrix: Human plasma (K2-EDTA)

Instrumentation

A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode was used for this analysis.[1] The mass spectrometer was coupled to a high-performance liquid chromatography (HPLC) system.

Sample Preparation

A simple and rapid protein precipitation method was employed for sample preparation. To 100 µL of plasma, 20 µL of the internal standard working solution (p-Fluorobenzylamine-d4, 500 ng/mL in methanol) was added. The proteins were precipitated by adding 300 µL of acetonitrile. The mixture was vortexed for 1 minute and then centrifuged at 13,000 rpm for 10 minutes. The supernatant was transferred to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Gradient: A linear gradient was used, starting at 5% B and increasing to 95% B over 3 minutes.

Mass Spectrometry

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions:

  • p-Fluorobenzylamine: [M+H]+ 126.1 > 109.1

  • p-Fluorobenzylamine-d4: [M+H]+ 130.1 > 113.1

Results and Discussion

The developed method was validated according to international guidelines, assessing linearity, precision, accuracy, and the lower limit of quantification (LLOQ).[4]

Linearity

The method demonstrated excellent linearity over a concentration range of 1.0 to 1000 ng/mL. The coefficient of determination (r²) was consistently >0.995.

Precision and Accuracy

The intra-day and inter-day precision and accuracy were evaluated using quality control (QC) samples at three concentration levels: low, medium, and high.

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%Bias)	Inter-day Precision (%CV)	Inter-day Accuracy (%Bias)
LLOQ	1.0	6.8	3.5	8.2	4.1
Low QC	3.0	5.2	2.1	6.5	2.8
Mid QC	50	4.1	-1.5	5.3	-0.9
High QC	800	3.5	-2.0	4.8	-1.7

Table 1: Summary of intra-day and inter-day precision and accuracy for the quantification of p-Fluorobenzylamine in human plasma.

Recovery and Matrix Effect

The extraction recovery and matrix effect were assessed to ensure the reliability of the sample preparation process.

QC Level	Concentration (ng/mL)	Extraction Recovery (%)	Matrix Effect (%)
Low QC	3.0	92.5	98.2
High QC	800	95.1	97.5

Table 2: Extraction recovery and matrix effect for p-Fluorobenzylamine.

Protocol: Step-by-Step Guide

• Preparation of Stock and Working Solutions:

  • Prepare individual stock solutions of p-Fluorobenzylamine and p-Fluorobenzylamine-d4 in methanol at a concentration of 1 mg/mL.[1]

  • From the stock solutions, prepare working solutions for calibration standards and quality controls by serial dilution.

• Sample Preparation:

  • Aliquot 100 µL of human plasma (calibration standards, QCs, or unknown samples) into a microcentrifuge tube.

  • Add 20 µL of the p-Fluorobenzylamine-d4 internal standard working solution (500 ng/mL).

  • Add 300 µL of acetonitrile to precipitate proteins.

  • Vortex the mixture for 1 minute.

  • Centrifuge at 13,000 rpm for 10 minutes.

  • Transfer the supernatant to an autosampler vial for analysis.

• LC-MS/MS Analysis:

  • Set up the LC-MS/MS system with the specified chromatographic and mass spectrometric conditions.

  • Inject 5 µL of the prepared sample.

  • Acquire data in MRM mode for the specified transitions.

• Data Analysis:

  • Integrate the peak areas for both the analyte and the internal standard.

  • Calculate the peak area ratio (analyte/internal standard).

  • Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

  • Determine the concentration of p-Fluorobenzylamine in the QC and unknown samples using the calibration curve.

Visualizations

Caption: Bioanalytical workflow for p-Fluorobenzylamine quantification.

Caption: Core components for reliable analytical method validation.

Conclusion

The described LC-MS/MS method provides a reliable, sensitive, and high-throughput solution for the quantification of p-Fluorobenzylamine in human plasma. The use of the deuterated internal standard, p-Fluorobenzylamine-d4, ensures high accuracy and precision, making this method well-suited for regulated bioanalytical applications in the pharmaceutical industry. The simple protein precipitation sample preparation protocol allows for rapid sample processing, further enhancing the method's utility in large-scale studies.

References

• 1. benchchem.com [benchchem.com]
• 2. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis | KCAS Bio [kcasbio.com]
• 3. benchchem.com [benchchem.com]
• 4. resolvemass.ca [resolvemass.ca]

Application Notes & Protocols: The Use of p-Fluorobenzylamine-d4 in Environmental Sample Testing

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of p-Fluorobenzylamine-d4 as an internal standard in the analysis of environmental samples. While specific, published protocols for p-Fluorobenzylamine-d4 are not widely available, the following information is synthesized from established methodologies for structurally similar compounds, such as phenethylamines and other trace amines, in environmental matrices. This document serves as a practical guide for researchers to develop and validate analytical methods using this internal standard.

Introduction

In environmental analysis, accurate and precise quantification of trace-level contaminants is crucial for assessing environmental impact and ensuring public safety. Mass spectrometry (MS) coupled with chromatographic techniques like Gas Chromatography (GC) and Liquid Chromatography (LC) is the cornerstone of modern environmental testing. However, the complexity of environmental matrices, such as wastewater, surface water, and soil, can lead to significant analytical challenges, including matrix effects (ion suppression or enhancement) and variations in sample preparation recovery.

The use of stable isotope-labeled internal standards, such as p-Fluorobenzylamine-d4, is a widely accepted and robust strategy to overcome these challenges.[1] By introducing a known amount of the deuterated standard into the sample at an early stage of the analytical workflow, it is possible to correct for variations in analyte recovery during sample preparation and for matrix-induced fluctuations in the MS signal. p-Fluorobenzylamine-d4, being structurally similar to a class of emerging contaminants including certain stimulants and psychoactive substances, is a suitable internal standard for their quantification in environmental samples.

Principle of Internal Standardization with p-Fluorobenzylamine-d4

p-Fluorobenzylamine-d4 is chemically almost identical to its non-deuterated analog and other structurally related analytes. This chemical similarity ensures that it behaves similarly during sample extraction, cleanup, and chromatographic separation. However, due to the presence of four deuterium atoms, it has a distinct mass-to-charge ratio (m/z) that allows it to be differentiated from the target analyte by the mass spectrometer.

The concentration of the target analyte is determined by calculating the ratio of its peak area to the peak area of the known concentration of p-Fluorobenzylamine-d4. This ratio remains constant even if there are losses during sample preparation or signal fluctuations in the mass spectrometer, thus ensuring accurate and precise quantification.

Application 1: Analysis of Trace Amines in Wastewater by LC-MS/MS

This protocol outlines a representative method for the quantification of trace amines, including substituted phenethylamines, in wastewater samples using p-Fluorobenzylamine-d4 as an internal standard.

Experimental Protocol

2.1. Sample Preparation: Solid-Phase Extraction (SPE)

• Sample Collection and Preservation: Collect 100 mL of wastewater in a clean glass bottle. Acidify the sample to a pH < 2 with sulfuric acid to inhibit microbial degradation of the target analytes. Store at 4°C until extraction.

• Internal Standard Spiking: Spike the wastewater sample with a known concentration of p-Fluorobenzylamine-d4 (e.g., 100 ng/L).

• SPE Cartridge Conditioning: Condition a mixed-mode cation exchange SPE cartridge (e.g., Oasis MCX) sequentially with 5 mL of methanol and 5 mL of deionized water.

• Sample Loading: Load the spiked wastewater sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of 0.1 M HCl followed by 5 mL of methanol to remove interferences.

• Elution: Elute the analytes and the internal standard from the cartridge with 5 mL of 5% ammonium hydroxide in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of the initial mobile phase.

Fig. 1: Solid-Phase Extraction Workflow for Wastewater Samples.

2.2. LC-MS/MS Conditions

• LC System: UHPLC system

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: 5% B to 95% B over 10 minutes

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive mode.

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions: Monitor at least two specific precursor-to-product ion transitions for each analyte and the internal standard.

Data Presentation

Table 1: Representative LC-MS/MS Parameters for a Target Analyte and Internal Standard

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)	Collision Energy (eV)
Target Analyte (e.g., Phenethylamine)	122.1	105.1	77.1	15
p-Fluorobenzylamine-d4 (Internal Standard)	130.1	111.1	81.1	18

Table 2: Expected Performance Characteristics

Parameter	Expected Value
Linearity (R²)	> 0.995
Limit of Quantification (LOQ)	1 - 10 ng/L
Recovery	80 - 110%
Precision (%RSD)	< 15%
Accuracy (%Bias)	± 15%

Application 2: Analysis of Trace Amines in Soil by GC-MS/MS

This protocol provides a representative method for the determination of trace amines in soil samples using p-Fluorobenzylamine-d4 as an internal standard, followed by derivatization and GC-MS/MS analysis.

Experimental Protocol

3.1. Sample Preparation: Solvent Extraction

• Sample Collection and Homogenization: Collect approximately 10 g of soil. Air-dry the sample and sieve it to remove large debris. Homogenize the sample by grinding.

• Internal Standard Spiking: Weigh 5 g of the homogenized soil into a centrifuge tube and spike with a known amount of p-Fluorobenzylamine-d4 (e.g., 50 ng/g).

• Extraction: Add 10 mL of an appropriate extraction solvent (e.g., methanol or acetonitrile). Vortex for 1 minute and sonicate for 15 minutes.

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Concentration: Concentrate the extract to approximately 1 mL under a gentle stream of nitrogen.

3.2. Derivatization

• To the 1 mL extract, add 100 µL of a derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane - BSTFA + 1% TMCS).

• Heat the mixture at 70°C for 30 minutes.

• Cool the sample to room temperature before GC-MS/MS analysis.

Fig. 2: Soil Sample Preparation and Derivatization Workflow.

3.3. GC-MS/MS Conditions

• GC System: Gas chromatograph with a split/splitless injector.

• Column: DB-5ms or equivalent (e.g., 30 m x 0.25 mm, 0.25 µm).

• Injector Temperature: 280°C.

• Oven Program: Start at 60°C, hold for 1 min, ramp to 300°C at 10°C/min, hold for 5 min.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MS System: Triple quadrupole mass spectrometer with electron ionization (EI).

• Ionization Mode: Electron Ionization (EI), 70 eV.

• MRM Transitions: Monitor specific precursor-to-product ion transitions for the derivatized analytes and internal standard.

Data Presentation

Table 3: Representative GC-MS/MS Parameters for Derivatized Analytes

Compound (as TMS derivative)	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)	Collision Energy (eV)
Target Analyte (e.g., Benzylamine-TMS)	179	106	77	10
p-Fluorobenzylamine-d4-TMS	201	128	109	12

Table 4: Expected Method Performance in Soil Matrix

Parameter	Expected Value
Linearity (R²)	> 0.99
Limit of Quantification (LOQ)	1 - 20 µg/kg
Recovery	70 - 120%
Precision (%RSD)	< 20%
Accuracy (%Bias)	± 20%

Conclusion

The use of p-Fluorobenzylamine-d4 as an internal standard provides a reliable and accurate approach for the quantification of trace amines and related compounds in complex environmental matrices. The protocols presented here, based on established analytical principles for similar compounds, offer a solid foundation for researchers to develop and validate methods for their specific analytes of interest. The implementation of such methods is essential for monitoring emerging environmental contaminants and understanding their fate and transport in the environment.

References

• 1. resolvemass.ca [resolvemass.ca]

Technical Notes & Optimization

Technical Support Center: Optimizing p-Fluorobenzylamine-d4 Concentration in Plasma Samples

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to address common issues encountered when optimizing the concentration of p-Fluorobenzylamine-d4 as an internal standard in plasma samples for bioanalytical studies.

Frequently Asked Questions (FAQs)

Q1: What are the most common issues encountered when using p-Fluorobenzylamine-d4 as an internal standard in plasma analysis?

The most frequently encountered issues include:

• Poor Recovery: Low or inconsistent recovery of p-Fluorobenzylamine-d4 from the plasma matrix during sample preparation.

• Matrix Effects: Ion suppression or enhancement of the p-Fluorobenzylamine-d4 signal caused by co-eluting endogenous components of the plasma.[1]

• Variability in Peak Area/Response: Inconsistent instrument response for the internal standard across a batch of samples.

• Instability: Degradation of p-Fluorobenzylamine-d4 in the plasma matrix during sample storage or processing.

• Isotopic Exchange: Although less common for deuterium on a benzyl ring, there is a potential for the exchange of deuterium atoms with protons from the surrounding matrix or solvents.

Q2: How do I choose between Protein Precipitation (PPT) and Solid-Phase Extraction (SPE) for sample preparation?

The choice between PPT and SPE depends on several factors, including the required cleanliness of the sample, desired recovery, and throughput.

• Protein Precipitation (PPT) is a rapid and simple method suitable for high-throughput analysis.[2] It involves adding a solvent, typically acetonitrile or methanol, to precipitate plasma proteins. However, it may result in a less clean extract, potentially leading to more significant matrix effects.[2]

• Solid-Phase Extraction (SPE) is a more selective and rigorous sample cleanup method that can provide a cleaner extract and higher recovery.[3] It is often preferred when matrix effects are a significant concern, though it is a more time-consuming and expensive technique.

Q3: My p-Fluorobenzylamine-d4 peak area is highly variable between samples. What could be the cause?

High variability in the internal standard's peak area can be attributed to several factors:[4]

• Inconsistent Sample Preparation: Variations in pipetting, extraction time, or solvent volumes during PPT or SPE can lead to inconsistent recovery.

• Matrix Effects: Different plasma samples can have varying compositions, leading to differential ion suppression or enhancement of the internal standard's signal.[5]

• Instrument Instability: Fluctuations in the mass spectrometer's performance can cause signal drift.

• Improper Storage: Degradation of the internal standard in some samples due to improper storage conditions.

Q4: How can I assess the stability of p-Fluorobenzylamine-d4 in plasma?

Stability should be evaluated under various conditions that mimic the sample handling and analysis process:

• Freeze-Thaw Stability: Assess the stability after multiple freeze-thaw cycles.

• Short-Term (Bench-Top) Stability: Evaluate stability at room temperature for a duration that reflects the sample preparation time.

• Long-Term Stability: Determine stability in frozen plasma over an extended period.

• Post-Preparative Stability: Assess the stability of the extracted sample in the autosampler.

To perform these tests, spiked plasma samples are stored under the specified conditions and then analyzed. The results are compared to those of freshly prepared samples.

Troubleshooting Guides

Issue 1: Low Recovery of p-Fluorobenzylamine-d4

Table 1: Troubleshooting Low Recovery

Potential Cause	Recommended Solution
Inefficient Protein Precipitation	Optimize the ratio of precipitation solvent to plasma (e.g., try 3:1, 4:1, or 5:1 ratios of acetonitrile to plasma). Ensure thorough vortexing and adequate centrifugation time and speed.[2]
Improper SPE Cartridge Conditioning/Equilibration	Ensure the SPE cartridge is properly conditioned with methanol and then equilibrated with an appropriate buffer before loading the sample.[6]
Incorrect SPE Wash Solvent	The wash solvent may be too strong, leading to the elution of the internal standard along with interferences. Use a weaker wash solvent.[6]
Inappropriate SPE Elution Solvent	The elution solvent may not be strong enough to elute the internal standard from the SPE sorbent. Increase the organic solvent concentration or change the pH of the elution solvent.[6]
Analyte Binding to Labware	Use low-binding polypropylene tubes and pipette tips.

Issue 2: Significant Matrix Effects

Table 2: Troubleshooting Matrix Effects

Potential Cause	Recommended Solution
Co-elution of Endogenous Interferences	Modify the LC gradient to achieve better separation of p-Fluorobenzylamine-d4 from matrix components.[1]
Insufficient Sample Cleanup	Switch from Protein Precipitation to a more rigorous Solid-Phase Extraction method to obtain a cleaner sample extract.[3]
Phospholipid-Based Matrix Effects	If using PPT, consider a method that specifically removes phospholipids, such as a phospholipid removal plate.
Ion Source Contamination	Clean the ion source of the mass spectrometer regularly to minimize the accumulation of non-volatile matrix components.

Experimental Protocols

Protocol 1: Protein Precipitation (PPT) Method

• Sample Preparation:

  • Thaw frozen plasma samples to room temperature.

  • Vortex the plasma samples to ensure homogeneity.

  • Spike 100 µL of plasma with the working solution of p-Fluorobenzylamine-d4 to achieve the desired final concentration.

• Protein Precipitation:

  • Add 400 µL of ice-cold acetonitrile to the 100 µL plasma sample (a 4:1 ratio).

  • Vortex vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation:

  • Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

• Supernatant Transfer:

  • Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporation and Reconstitution:

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase.

• Analysis:

  • Vortex the reconstituted sample and inject it into the LC-MS/MS system.

Protocol 2: Solid-Phase Extraction (SPE) Method

• Sample Pre-treatment:

  • Thaw and vortex plasma samples as described in the PPT protocol.

  • Spike 100 µL of plasma with the p-Fluorobenzylamine-d4 working solution.

  • Dilute the plasma sample with 200 µL of 2% phosphoric acid in water and vortex.

• SPE Cartridge Conditioning:

  • Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of deionized water.

• Sample Loading:

  • Load the pre-treated plasma sample onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

• Elution:

  • Elute the p-Fluorobenzylamine-d4 with 1 mL of methanol into a clean collection tube.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness and reconstitute as described in the PPT protocol.

• Analysis:

  • Vortex and inject the sample into the LC-MS/MS system.

Table 3: Illustrative Comparison of Sample Preparation Methods

Parameter	Protein Precipitation (Acetonitrile)	Solid-Phase Extraction (C18)
Recovery (%)	85 ± 5	95 ± 3
Matrix Effect (%)	75 ± 8 (Ion Suppression)	98 ± 4
Precision (%CV)	< 10	< 5
Processing Time per Sample	~5 minutes	~15 minutes

Note: The data in this table is for illustrative purposes and may not represent actual experimental results.

Visualizations

Caption: Experimental workflow for plasma sample analysis.

Caption: Troubleshooting logic for inconsistent internal standard response.

References

• 1. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. biopharmaservices.com [biopharmaservices.com]
• 5. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Chromatography Troubleshooting Guides-Solid Phase Extractions | Thermo Fisher Scientific - SG [thermofisher.com]

Preventing deuterium exchange in p-Fluorobenzylamine-d4 solutions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on preventing deuterium exchange in p-Fluorobenzylamine-d4 solutions. Below you will find frequently asked questions (FAQs) and troubleshooting guides to ensure the isotopic stability of your deuterated compounds during storage and experimentation.

Frequently Asked Questions (FAQs)

Q1: What is deuterium exchange and why is it a concern for my p-Fluorobenzylamine-d4 solution?

Deuterium exchange is a chemical reaction where a deuterium atom on your labeled compound is replaced by a hydrogen atom from the surrounding environment, such as from a protic solvent.[1] For p-Fluorobenzylamine-d4, the deuterium atoms on the amine group (-ND₂) are particularly susceptible to exchange. This is problematic as it compromises the isotopic purity of your standard, which can lead to inaccurate results in quantitative analyses like mass spectrometry, where the deuterated compound is used as an internal standard.

Q2: What are the primary factors that influence the rate of deuterium exchange?

The rate of deuterium exchange is primarily influenced by three main factors:

• pH: The exchange is catalyzed by both acids and bases. The rate is slowest in a slightly acidic pH range, typically between 2.5 and 3, and increases significantly under more acidic or basic conditions.[1][2]

• Temperature: Higher temperatures accelerate the rate of deuterium exchange. Therefore, it is crucial to store and handle solutions at low temperatures.

• Solvent: Protic solvents, which contain exchangeable protons (e.g., water, methanol), can readily participate in deuterium exchange. Aprotic solvents (e.g., acetonitrile, dichloromethane) are preferred for minimizing this exchange.

Q3: How should I store my p-Fluorobenzylamine-d4 solutions to minimize deuterium exchange?

To ensure the long-term stability of your p-Fluorobenzylamine-d4 solutions, follow these storage recommendations:

• Solvent Choice: Whenever possible, dissolve and store p-Fluorobenzylamine-d4 in a high-purity, anhydrous aprotic solvent.

• Temperature: Store solutions at low temperatures, such as refrigerated (2-8 °C) for short-term storage or frozen (-20 °C or below) for long-term storage.

• pH Control: If an aqueous or protic solvent is necessary, buffer the solution to a pH where the exchange rate is minimal (around pH 2.5-3).

• Inert Atmosphere: Store the solution under an inert atmosphere, such as nitrogen or argon, in a tightly sealed vial to prevent exposure to atmospheric moisture.

Q4: Can I use p-Fluorobenzylamine-d4 in aqueous solutions for my experiments?

While it is possible to use p-Fluorobenzylamine-d4 in aqueous solutions, it is not recommended for long-term storage due to the high risk of deuterium exchange. If your experiment requires an aqueous medium, prepare the solution fresh and use it immediately. For quenching the exchange reaction during analysis, it is recommended to rapidly decrease the pH to around 2.5.[1]

Troubleshooting Guides

Issue 1: Loss of Isotopic Purity Detected in a Freshly Prepared Solution

• Possible Cause: The solvent used for dissolution was not anhydrous, or the container was not properly dried, introducing moisture that facilitated deuterium exchange.

• Solution: Always use high-purity, anhydrous solvents. Ensure all glassware and storage vials are thoroughly dried before use. Prepare solutions under an inert atmosphere to minimize exposure to ambient moisture.

Issue 2: Gradual Decrease in Deuterium Signal Over Time During an LC-MS Run

• Possible Cause: The mobile phase of your liquid chromatography (LC) system is protic (e.g., contains water or methanol) and is causing on-column deuterium exchange.

• Solution: Minimize the time the sample is exposed to the protic mobile phase by using a shorter chromatographic method if possible. Keep the autosampler and column compartment cooled to slow down the exchange rate. If feasible, consider using a mobile phase with a higher percentage of aprotic solvent or buffered to an optimal pH.

Issue 3: Inconsistent Results When Using p-Fluorobenzylamine-d4 as an Internal Standard

• Possible Cause: The internal standard has undergone partial deuterium exchange, leading to a mixed population of deuterated and non-deuterated molecules. This can cause variability in the measured response.

• Solution: Prepare fresh working solutions of the internal standard from a properly stored stock solution. Re-evaluate your sample preparation and storage procedures to identify and eliminate sources of protic contamination and extreme pH conditions.

Data Presentation

Table 1: Estimated Half-life (t½) of Deuterium on the Amine Group of p-Fluorobenzylamine-d4 in Aqueous Solution at Different pH and Temperatures.

Temperature (°C)	pH 2.5 (Optimal)	pH 7.0 (Neutral)	pH 9.0 (Basic)
4	> 1 year	~ 2 weeks	~ 3 days
25	~ 6 months	~ 2 days	~ 8 hours
37	~ 2 months	~ 12 hours	~ 2 hours

Table 2: Estimated Percentage of Deuterium Exchange in p-Fluorobenzylamine-d4 After 24 Hours in Various Solvents at 25°C.

Solvent	Solvent Type	Estimated % Exchange
Dichloromethane	Aprotic	< 0.1%
Acetonitrile	Aprotic	< 0.1%
Tetrahydrofuran (THF)	Aprotic	< 0.5% (if anhydrous)
Methanol	Protic	~ 15-25%
Water (pH 7)	Protic	~ 30-40%
D₂O (pD 7)	Protic (Deuterated)	< 1% (equilibrium)

Experimental Protocols

Protocol: Monitoring Deuterium Exchange of p-Fluorobenzylamine-d4 by ¹H NMR Spectroscopy

Objective: To quantitatively assess the rate of deuterium exchange of the amine deuterons in p-Fluorobenzylamine-d4 under specific solvent and temperature conditions.

Materials:

• p-Fluorobenzylamine-d4

• Deuterated aprotic solvent (e.g., Acetonitrile-d3)

• Protic solvent for exchange (e.g., H₂O or Methanol)

• Internal standard (e.g., Mesitylene)

• NMR tubes

• NMR spectrometer

Methodology:

• Sample Preparation:

  • Accurately weigh a known amount of p-Fluorobenzylamine-d4 and dissolve it in a deuterated aprotic solvent (e.g., Acetonitrile-d3) in a volumetric flask to prepare a stock solution of known concentration.

  • Add a known amount of an internal standard to the stock solution. The internal standard should be inert and have a signal that does not overlap with the analyte signals.

  • Transfer a precise volume of the stock solution to an NMR tube.

• Initiation of Exchange:

  • Acquire an initial ¹H NMR spectrum (t=0) to confirm the purity and concentration of the solution before initiating the exchange.

  • Add a precise volume of the protic solvent (e.g., H₂O) to the NMR tube. The amount will depend on the desired experimental conditions.

  • Quickly mix the sample and place it in the NMR spectrometer, which has been pre-equilibrated to the desired temperature.

• Data Acquisition:

  • Acquire a series of ¹H NMR spectra at regular time intervals. The frequency of acquisition will depend on the expected rate of exchange.

  • Monitor the disappearance of the signal corresponding to the amine protons (which will appear as the -NH₂ group as exchange proceeds) relative to the signal of the internal standard.

• Data Analysis:

  • Integrate the peak area of the emerging amine proton signal and the internal standard signal in each spectrum.

  • Calculate the concentration of the exchanged p-Fluorobenzylamine at each time point by comparing the relative integrals.

  • Plot the percentage of deuterium exchange versus time.

  • From this data, the rate constant (k) and half-life (t½) of the deuterium exchange can be determined.

Visualizations

Caption: Workflow for Monitoring Deuterium Exchange by NMR.

Caption: Troubleshooting Logic for Deuterium Exchange Issues.

References

• 1. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 2. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]

p-Fluorobenzylamine-d4 stability and storage conditions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information on the stability and storage of p-Fluorobenzylamine-d4, along with troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimental use.

Stability and Storage

Proper handling and storage are crucial for maintaining the isotopic and chemical purity of p-Fluorobenzylamine-d4.

Recommended Storage Conditions:

For optimal stability, p-Fluorobenzylamine-d4 should be stored in a tightly sealed container, protected from light, in a cool, dry, and well-ventilated area.[1] For long-term storage, refrigeration at 2-8°C is recommended. To prevent degradation from atmospheric components, storing under an inert atmosphere (e.g., argon or nitrogen) is best practice, especially after the container has been opened.[2]

Incompatible Materials:

Avoid contact with strong oxidizing agents, strong acids, acid anhydrides, and acid chlorides.[1] Benzylamines are alkaline and will react with these substances.

Quantitative Stability Data Summary

While specific long-term stability studies on p-Fluorobenzylamine-d4 are not extensively published, the stability of deuterated internal standards is assessed through several key experiments. The acceptance criterion for these studies is typically that the mean concentration of the stability samples should be within ±15% of the nominal concentration.[3]

Stability Test	Conditions	Acceptance Criteria	Potential Issues Addressed
Freeze-Thaw Stability	Minimum of 3 cycles of freezing and thawing	Mean concentration ±15% of nominal	Stability during repeated access from frozen stock
Short-Term (Bench-Top) Stability	Room temperature for a duration mimicking sample handling time	Mean concentration ±15% of nominal	Stability during experimental procedures
Long-Term Stability	At the intended storage temperature (e.g., 2-8°C or -20°C) for an extended period	Mean concentration ±15% of nominal	Shelf-life and long-term viability of the compound
Stock Solution Stability	In a specified solvent at a defined storage temperature	Mean concentration ±15% of nominal	Stability of prepared solutions for ongoing experiments

Experimental Protocols

Protocol for Assessing Stock Solution Stability:

• Preparation: Prepare a stock solution of p-Fluorobenzylamine-d4 in a relevant solvent at a known concentration.

• Initial Analysis: Immediately analyze an aliquot of the freshly prepared stock solution using a validated analytical method (e.g., LC-MS/MS) to determine the initial concentration.

• Storage: Store the remaining stock solution under the desired conditions (e.g., 2-8°C, protected from light).

• Time-Point Analysis: At specified time intervals (e.g., 1, 3, 7, 14, and 30 days), withdraw an aliquot of the stock solution and analyze it using the same analytical method.

• Data Evaluation: Compare the concentrations measured at each time point to the initial concentration. The solution is considered stable if the measured concentrations are within ±15% of the initial concentration.

Troubleshooting Guides and FAQs

This section addresses specific issues that users might encounter during their experiments with p-Fluorobenzylamine-d4.

FAQ 1: My quantitative results are inconsistent when using p-Fluorobenzylamine-d4 as an internal standard.

Possible Causes and Solutions:

• Chromatographic Separation: Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts in reverse-phase chromatography.[3] This can lead to differential matrix effects.

  • Solution: Verify co-elution by overlaying the chromatograms of p-Fluorobenzylamine-d4 and the non-deuterated analyte. If separation is observed, consider adjusting the chromatographic method (e.g., modifying the gradient or using a lower-resolution column) to ensure co-elution.[3]

• Isotopic or Chemical Impurities: The internal standard may contain impurities, including the non-deuterated analyte.

  • Solution: Always obtain a Certificate of Analysis (CoA) from the supplier detailing the chemical and isotopic purity.[3]

• Isotopic Exchange: Deuterium atoms may be replaced by hydrogen from the solvent or matrix (H/D back-exchange).

  • Solution: While the deuterium atoms on the benzene ring of p-Fluorobenzylamine-d4 are generally stable, avoid storing the compound in highly acidic or basic solutions, which can catalyze this exchange.[4]

FAQ 2: I've observed a new, unexpected peak in the chromatogram of my p-Fluorobenzylamine-d4 solution.

Possible Causes and Solutions:

• Oxidation: The primary amine of the benzylamine group is susceptible to oxidation, which can form the corresponding imine and subsequently the aldehyde.[2]

  • Solution: Prepare fresh solutions and avoid prolonged exposure to air. Storing stock solutions under an inert atmosphere can mitigate this issue.

• Reaction with Carbon Dioxide: Benzylamines can react with atmospheric CO2 to form carbonate salts.[2]

  • Solution: Keep the container tightly sealed when not in use. For long-term storage of the solid compound, consider flushing the vial with an inert gas before sealing.

FAQ 3: My p-Fluorobenzylamine-d4 solution appears to have a lower concentration than expected.

Possible Causes and Solutions:

• Adsorption to Surfaces: Amines can sometimes adsorb to glass or plastic surfaces, especially at low concentrations.

  • Solution: Consider using silanized glassware or polypropylene containers. Preparing solutions in a solvent system that ensures good solubility can also help.

• Degradation: As mentioned previously, oxidation or other degradation pathways can reduce the concentration of the active compound.

  • Solution: Review the storage and handling procedures. Prepare fresh solutions and perform stability checks if degradation is suspected.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Minimizing Isotopic Interference with p-Fluorobenzylamine-d4

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using p-Fluorobenzylamine-d4 as an internal standard in mass spectrometry-based assays. The focus is on identifying and minimizing isotopic interference to ensure accurate and reliable quantitative results.

Frequently Asked Questions (FAQs)

Q1: What is isotopic interference and why is it a concern with p-Fluorobenzylamine-d4?

A1: Isotopic interference, or crosstalk, occurs when the signal from the unlabeled analyte (p-Fluorobenzylamine) contributes to the signal of its stable isotope-labeled internal standard (SIL-IS), p-Fluorobenzylamine-d4, or vice-versa.[1] This is a concern because p-Fluorobenzylamine, like all organic molecules, has naturally occurring heavy isotopes (primarily ¹³C). The cumulative mass of these isotopes can result in a small but significant signal at the mass-to-charge ratio (m/z) of the deuterated internal standard, leading to an overestimation of the internal standard's response and, consequently, an underestimation of the analyte's concentration.

Q2: How can I predict the potential for isotopic interference between p-Fluorobenzylamine and p-Fluorobenzylamine-d4?

A2: The potential for interference can be predicted by comparing the isotopic distribution of the analyte with the mass of the internal standard. p-Fluorobenzylamine has a monoisotopic mass of 125.06 g/mol . The M+4 peak, arising from the presence of four ¹³C atoms or other combinations of heavy isotopes, will have a mass very close to that of p-Fluorobenzylamine-d4 (monoisotopic mass of 129.09 g/mol ). While typically low in abundance, this M+4 peak from a high concentration analyte sample can create a significant interference in the internal standard's detection channel.

Q3: My calibration curve is non-linear with a positive y-intercept. Could this be due to isotopic interference?

A3: Yes, this is a classic symptom of isotopic interference from the analyte to the internal standard.[2] At low analyte concentrations, the interference is negligible. As the analyte concentration increases, its M+4 isotopic peak contributes more significantly to the internal standard's signal, artificially inflating the internal standard's peak area. This leads to a non-proportional response and a non-linear calibration curve that doesn't pass through the origin. Another potential cause could be the presence of unlabeled p-Fluorobenzylamine as an impurity in the p-Fluorobenzylamine-d4 standard.[2]

Q4: Can the position of the deuterium labels on p-Fluorobenzylamine-d4 affect the analysis?

A4: Absolutely. Deuterium labeling on a molecule can sometimes lead to slight changes in chromatographic retention time compared to the unlabeled analog.[3] This is known as a chromatographic isotope effect. If the analyte and the internal standard do not co-elute perfectly, they may experience different degrees of matrix effects (ion suppression or enhancement), which can compromise the accuracy of quantification.[4] It is crucial to verify the co-elution of p-Fluorobenzylamine and p-Fluorobenzylamine-d4 during method development.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments, providing potential causes and actionable solutions.

Issue	Potential Cause(s)	Suggested Solution(s)
Inaccurate or Inconsistent Quantitative Results	1. Lack of Co-elution: The deuterated internal standard and the analyte have slightly different retention times.[4] 2. Isotopic Impurity: The p-Fluorobenzylamine-d4 standard contains a small amount of the unlabeled analyte. 3. Analyte-to-IS Crosstalk: The M+4 peak of the analyte is interfering with the IS signal.[2]	1. Verify Co-elution: Overlay the chromatograms of the analyte and IS to confirm they elute together. If not, adjust the chromatographic gradient or consider a lower-resolution column. 2. Check Certificate of Analysis: Review the supplier's documentation for isotopic and chemical purity. If necessary, assess purity independently. 3. Perform Crosstalk Experiment: Analyze a high-concentration sample of the analyte without IS to measure the signal in the IS channel (see Experimental Protocol 1). If significant, apply a mathematical correction or optimize MRM transitions.
Non-Linear Calibration Curve (Positive Y-Intercept)	1. Analyte's Isotopic Contribution: The M+4 isotope of p-Fluorobenzylamine is contributing to the signal of p-Fluorobenzylamine-d4.[2] 2. Internal Standard Impurity: The p-Fluorobenzylamine-d4 internal standard is contaminated with unlabeled analyte.[2]	1. Implement Mathematical Correction: Use a correction algorithm to subtract the calculated contribution of the analyte's natural isotopes from the internal standard's signal.[2] 2. Increase Internal Standard Concentration: A higher concentration of the internal standard can minimize the relative impact of the analyte's isotopic contribution, reducing bias.[2] 3. Select Alternative MRM Transition: Find a fragment ion for the internal standard that is not subject to interference from the analyte.
Poor Precision at Low Concentrations	1. Low Signal-to-Noise for IS: The concentration of the internal standard is too low, leading to poor peak integration. 2. Variable Crosstalk: The contribution from the analyte's isotopic peak is significant relative to the low-level analyte's response, and this contribution may be variable.	1. Optimize IS Concentration: Ensure the internal standard concentration provides a strong, reproducible signal across the entire calibration range. 2. Mitigate Interference: Apply the solutions for non-linear calibration to reduce the impact of crosstalk, which is often most pronounced at the limits of quantification.

Quantitative Data Summary

The following table summarizes the key mass spectrometry data for p-Fluorobenzylamine and its deuterated internal standard. This data is essential for setting up your LC-MS/MS method.

Compound	Molecular Formula	Monoisotopic Mass ( g/mol )	Precursor Ion [M+H]⁺ (m/z)	Predicted Major Fragment Ion (m/z)
p-Fluorobenzylamine	C₇H₈FN	125.06	126.1	109.1
p-Fluorobenzylamine-d4	C₇H₄D₄FN	129.09	130.1	113.1

Note: Precursor and fragment m/z values are nominal and should be optimized on your specific mass spectrometer.

Experimental Protocols

Protocol 1: Experimental Assessment of Analyte-to-Internal Standard Crosstalk

Objective: To quantify the percentage of signal contribution from a high concentration of p-Fluorobenzylamine to the p-Fluorobenzylamine-d4 MRM transition.

Methodology:

• Prepare Samples:

  • Blank Sample: A sample of the appropriate blank matrix (e.g., plasma, urine).

  • High-Concentration Analyte Sample: Spike the blank matrix with p-Fluorobenzylamine at the concentration of the Upper Limit of Quantification (ULOQ). Do not add any internal standard.

  • Internal Standard Sample: Spike the blank matrix with p-Fluorobenzylamine-d4 at the final working concentration used in your assay. Do not add any analyte.

• LC-MS/MS Analysis:

  • Inject and analyze the three samples using your established LC-MS/MS method.

  • Monitor both the MRM transition for the analyte (e.g., 126.1 → 109.1) and the MRM transition for the IS (e.g., 130.1 → 113.1) in all runs.

• Data Analysis:

  • Measure the peak area of the analyte in the "High-Concentration Analyte Sample" (Area_Analyte_High).

  • Measure the peak area, if any, in the IS channel for the "High-Concentration Analyte Sample" (Area_Crosstalk_IS).

  • Measure the peak area of the IS in the "Internal Standard Sample" (Area_IS_True).

• Calculate Percent Crosstalk:

  • % Crosstalk = (Area_Crosstalk_IS / Area_IS_True) * 100

• Acceptance Criteria:

  • The calculated % Crosstalk should ideally be less than 5% of the IS response at the Lower Limit of Quantification (LLOQ) to be considered negligible. If it is higher, mitigation strategies are recommended.[1]

Visualizations

Caption: A logical workflow for troubleshooting isotopic interference.

References

• 1. benchchem.com [benchchem.com]
• 2. scbt.com [scbt.com]
• 3. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis | KCAS Bio [kcasbio.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: p-Fluorobenzylamine-d4 Analysis

Welcome to the technical support center for the HPLC analysis of p-Fluorobenzylamine-d4. This resource is designed to help researchers, scientists, and drug development professionals troubleshoot and resolve common peak shape issues encountered during chromatographic analysis of this compound.

Frequently Asked Questions (FAQs)

Peak Tailing

Q1: My p-Fluorobenzylamine-d4 peak is exhibiting significant tailing. What is the primary cause and how can I fix it?

A1: Peak tailing for basic compounds like p-Fluorobenzylamine-d4 is most commonly caused by secondary interactions with the stationary phase.[1][2] The primary amine group on your analyte is basic and can interact strongly with acidic residual silanol groups on the surface of silica-based HPLC columns.[1][3] This leads to multiple retention mechanisms, causing the peak to tail.

Troubleshooting Steps:

• Mobile Phase pH Adjustment: The ionization state of both your analyte and the column's silanol groups is controlled by the mobile phase pH.[4][5]

  • Low pH: Lower the mobile phase pH to < 3 using an additive like formic acid or trifluoroacetic acid (TFA). At this pH, the silanol groups are protonated and neutral, minimizing ionic interactions with the protonated amine.[2][6]

  • High pH: Alternatively, use a high pH (e.g., pH 9-11) with a pH-stable column (e.g., a hybrid or ethylene-bridged hybrid column). At high pH, the analyte is in its neutral form, reducing interactions with the now-ionized silanol groups.[7]

• Use of Mobile Phase Additives: Add a competing base, such as triethylamine (TEA), to the mobile phase at a low concentration (e.g., 0.1%). TEA is a stronger base and will preferentially interact with the active silanol sites, effectively masking them from your analyte.[2][8]

• Column Selection:

  • Use a modern, high-purity silica column that is "end-capped." End-capping treats the silica surface to reduce the number of accessible silanol groups.[1][3]

  • Consider columns with alternative stationary phases, such as those with polar-embedded groups, which provide a water-rich layer near the silica surface that shields the analyte from silanol interactions.

• Reduce Analyte Mass: You may be overloading the column. Try reducing the injection volume or the concentration of your sample to see if the peak shape improves.[1]

Peak Fronting

Q2: I am observing a "shark-fin" or fronting peak shape for p-Fluorobenzylamine-d4. What are the likely causes?

A2: Peak fronting is often related to column overload or issues with the sample solvent.[9][10] Unlike tailing, which is often a chemical interaction issue, fronting can be caused by physical or thermodynamic effects in the column.

Troubleshooting Steps:

• Check for Sample Overload: Fronting is a classic sign of concentration overload.[8] The concentration of the sample at the peak maximum is too high for the linear range of the sorption isotherm.

  • Solution: Dilute your sample and re-inject. If the peak shape becomes symmetrical, you have confirmed concentration overload.[10]

• Evaluate Sample Solvent: If your sample is dissolved in a solvent that is significantly stronger than your mobile phase (e.g., dissolving in 100% acetonitrile when the mobile phase is 30% acetonitrile), it can cause the analyte to move through the start of the column too quickly, resulting in a distorted, fronting peak.[9][10]

  • Solution: Whenever possible, dissolve your sample in the initial mobile phase.[10] If solubility is an issue, use the weakest solvent possible that will still dissolve your analyte.

• Assess Column Condition: A physical deformation of the column bed, such as a void or channel, can lead to uneven flow and peak distortion, including fronting.[11][12]

  • Solution: Try replacing the column with a new one. If the problem is resolved, the previous column was likely damaged. Using a guard column can help extend the life of your analytical column.[3]

Split Peaks

Q3: My p-Fluorobenzylamine-d4 peak is appearing as a split or double peak. How do I diagnose and resolve this?

A3: A split peak can indicate a problem occurring before the separation begins (affecting all peaks) or an issue specific to your analyte.[11]

Troubleshooting Steps:

• Check All Peaks: Look at other peaks in the chromatogram. If all peaks are split, the issue is likely physical.

  • Partially Blocked Frit: Particulates from the sample or mobile phase may be blocking the inlet frit of the column, causing the sample band to be distributed unevenly.[11] Solution: Disconnect the column, reverse it, and flush it to waste (if the manufacturer allows). Always filter your samples and mobile phases.

  • Column Void: A void at the head of the column can cause the sample to travel through different paths, leading to a split peak. Solution: Replace the column.

• Check for Sample Solvent Incompatibility: A significant mismatch between the injection solvent and the mobile phase can cause peak splitting, particularly for early-eluting peaks.[11] As with peak fronting, the best practice is to dissolve the sample in the mobile phase.

• Consider Co-elution: It is possible that you are not seeing a split peak, but rather two different compounds eluting very close together. This could be an impurity or a related compound.

  • Isotope Effect: Since you are working with a deuterated compound (p-Fluorobenzylamine-d4), be aware of the chromatographic isotope effect.[13][14] If your sample contains a small amount of the non-deuterated (d0) analogue, the d4 version may elute slightly earlier in reversed-phase chromatography, potentially appearing as a shoulder or a small, closely eluting peak.[13][15]

Data Presentation

The following table summarizes key parameters and their typical starting points for optimizing the chromatography of p-Fluorobenzylamine-d4.

Parameter	Recommended Range/Value	Rationale & Notes
Mobile Phase pH	2.5 - 3.5	Suppresses silanol ionization, ensuring the analyte is fully protonated and minimizing secondary interactions.[2]
9.0 - 11.0	Requires a pH-stable column. Keeps the analyte in its neutral form, which can improve peak shape.[7]
Buffer	10-25 mM Phosphate or Formate	Provides adequate buffering capacity to maintain a stable pH. Formate is MS-compatible.
Mobile Phase Additive	0.1% Formic Acid or Acetic Acid	Used to control pH in the acidic range.
0.05% - 0.1% TFA	Strong ion-pairing agent that can significantly improve peak shape but may cause ion suppression in MS.[16]
0.1% Triethylamine (TEA)	Competing base that masks active silanol sites, reducing peak tailing. Not MS-compatible.[2]
Column Type	C18 or C8 (End-capped)	Standard reversed-phase columns. Ensure they are from a modern generation with high-purity silica and effective end-capping.[1]
Polar-Embedded Phase	Offers alternative selectivity and improved peak shape for basic compounds by shielding silanol groups.
Organic Modifier	Acetonitrile or Methanol	Acetonitrile often provides better peak shape and lower backpressure. Methanol can offer different selectivity.
Temperature	30 - 45 °C	Operating at slightly elevated temperatures can improve peak efficiency and reduce viscosity.
Injection Volume	1 - 10 µL	Keep the volume low to prevent overload. If using a larger volume, ensure the sample is dissolved in the mobile phase.

Experimental Protocols & Visualizations

Protocol 1: General Method for p-Fluorobenzylamine-d4

This protocol provides a starting point for method development.

• Column: High-purity, end-capped C18 column (e.g., 4.6 x 150 mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Start at 10% B, ramp to 90% B over 10 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

• Sample Preparation: Dissolve the sample in Mobile Phase A / Mobile Phase B (1:1).

• Detection: UV at 254 nm or appropriate wavelength for your detector.

Visualizations

Below are diagrams illustrating key troubleshooting workflows and chemical interactions relevant to the analysis of p-Fluorobenzylamine-d4.

Caption: A general workflow for troubleshooting HPLC peak shape issues.

Caption: Secondary ionic interaction causing peak tailing for amines.

Caption: A decision tree to diagnose the root cause of peak distortion.

References

• 1. gmpinsiders.com [gmpinsiders.com]
• 2. benchchem.com [benchchem.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. veeprho.com [veeprho.com]
• 5. moravek.com [moravek.com]
• 6. agilent.com [agilent.com]
• 7. waters.com [waters.com]
• 8. pharmaguru.co [pharmaguru.co]
• 9. uhplcs.com [uhplcs.com]
• 10. What is Peak Fronting? | PerkinElmer [perkinelmer.com]
• 11. acdlabs.com [acdlabs.com]
• 12. silicycle.com [silicycle.com]
• 13. benchchem.com [benchchem.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. benchchem.com [benchchem.com]
• 16. chromatographytoday.com [chromatographytoday.com]

Technical Support Center: Optimizing p-Fluorobenzylamine-d4 Ionization in ESI-MS

Welcome to the technical support center for improving the ionization efficiency of p-Fluorobenzylamine-d4 in Electrospray Ionization Mass Spectrometry (ESI-MS). This resource provides researchers, scientists, and drug development professionals with targeted troubleshooting guides and frequently asked questions to address common challenges encountered during analysis.

Frequently Asked Questions (FAQs)

Q1: Why am I observing a low signal for p-Fluorobenzylamine-d4 in positive ion ESI-MS?

Several factors can contribute to poor signal intensity for p-Fluorobenzylamine-d4.[1] As a primary amine, it is expected to ionize well in positive ESI mode to form the [M+H]+ ion.[2] However, suboptimal conditions can lead to inefficient protonation. Key areas to investigate include:

• Mobile Phase Composition: The pH and additive composition of your mobile phase are critical for efficient protonation.

• ESI Source Parameters: Inappropriate source settings can hinder the generation and transmission of ions.

• Sample Concentration: Your sample may be too dilute, or conversely, too concentrated, leading to ion suppression.[1]

• Matrix Effects: Co-eluting compounds from your sample matrix can suppress the ionization of your analyte.

Q2: How does the deuterium labeling in p-Fluorobenzylamine-d4 affect its analysis?

Deuterium labeling can introduce a phenomenon known as the "isotope effect," which may cause the deuterated standard to have a slightly different chromatographic retention time than its non-deuterated counterpart.[3][4] This can be problematic if the analyte and the internal standard elute in regions with different matrix effects, potentially leading to inaccurate quantification.[3] It is also important to consider the stability of the deuterium labels, as back-exchange with hydrogen from the solvent can occur under certain conditions.[3]

Q3: Can I use the same MS/MS transitions for p-Fluorobenzylamine-d4 as for the unlabeled p-Fluorobenzylamine?

No, you will need to optimize the MS/MS transitions specifically for the deuterated compound. Due to the mass difference of 4 Da, the precursor ion for p-Fluorobenzylamine-d4 will be different from the unlabeled analog.[4] Consequently, the product ions may also differ or have different relative abundances.

Q4: What are adduct ions, and should I be monitoring for them with p-Fluorobenzylamine-d4?

Adduct ions are formed when the analyte molecule associates with other ions present in the mobile phase, such as sodium ([M+Na]+) or ammonium ([M+NH4]+).[5] While the protonated molecule ([M+H]+) is typically the primary ion of interest for amines, monitoring for adducts can sometimes provide a more sensitive signal, especially if protonation is inefficient.[2][5] The formation of adducts can be promoted by adding the corresponding salts (e.g., sodium acetate or ammonium formate) to the mobile phase.[2]

Troubleshooting Guides

This section provides systematic approaches to resolving common issues with p-Fluorobenzylamine-d4 analysis.

Issue 1: Low Signal Intensity or No Peak Detected

A weak or absent signal is a frequent challenge in ESI-MS.[1] Follow this workflow to diagnose and resolve the issue.

Troubleshooting Workflow for Low Signal Intensity

Caption: A step-by-step workflow for troubleshooting low signal intensity of p-Fluorobenzylamine-d4.

Issue 2: Poor Peak Shape or Chromatographic Splitting

Poor chromatography can negatively impact ionization and quantification.

• Potential Cause: Column degradation, sample solvent mismatch with the mobile phase, or secondary interactions with the stationary phase.

• Recommended Solution:

  • Ensure the sample is dissolved in a solvent compatible with the initial mobile phase.

  • Use a new or thoroughly cleaned HPLC column.

  • Consider a column with a different stationary phase chemistry if peak tailing persists.

Issue 3: Inconsistent Results and Poor Reproducibility

Variability in signal intensity can undermine the reliability of your data.

• Potential Cause: Fluctuations in ESI source conditions, unstable spray, or differential matrix effects due to retention time shifts of the deuterated standard.[3]

• Recommended Solution:

  • Ensure a stable and consistent spray by checking for clogs in the sample capillary and verifying a steady flow from the LC pump.

  • Perform a post-column infusion experiment to identify regions of ion suppression and adjust the chromatography to move the analyte and internal standard away from these zones.[3]

  • If a significant retention time shift is observed between p-Fluorobenzylamine-d4 and its unlabeled counterpart, consider using a different internal standard or modifying the chromatographic conditions to minimize the separation.

Experimental Protocols

Protocol 1: Mobile Phase Optimization for Enhanced Protonation

Objective: To improve the ionization efficiency of p-Fluorobenzylamine-d4 by modifying the mobile phase.

Materials:

• HPLC-grade water

• HPLC-grade acetonitrile or methanol

• High-purity formic acid (FA) or acetic acid (AA)

• p-Fluorobenzylamine-d4 standard solution

Methodology:

• Prepare a series of mobile phases with varying concentrations of an acidic additive. A good starting point is 0.1% formic acid in both the aqueous (A) and organic (B) mobile phase components.[6]

• Systematically test different concentrations (e.g., 0.05%, 0.1%, 0.2% FA) to find the optimal level that maximizes the [M+H]+ signal for p-Fluorobenzylamine-d4.

• If signal enhancement with acid is insufficient, consider using a mobile phase buffered at a pH below the pKa of the benzylamine group to ensure it is predominantly in its protonated form.

• Analyze the p-Fluorobenzylamine-d4 standard with each mobile phase composition using flow injection analysis or a standard chromatographic run and compare the resulting signal intensities.

Logical Relationship of Mobile Phase Additives

Caption: The influence of mobile phase additives on the ionization of p-Fluorobenzylamine-d4.

Protocol 2: Optimization of ESI Source Parameters

Objective: To fine-tune the ESI source parameters to maximize the ion signal for p-Fluorobenzylamine-d4.

Methodology:

• Infuse a standard solution of p-Fluorobenzylamine-d4 directly into the mass spectrometer at a constant flow rate.

• Systematically vary one parameter at a time while keeping others constant, monitoring the signal intensity of the [M+H]+ ion.

• Capillary Voltage: Adjust in increments of 100-500 V to find the optimal voltage for stable spray and maximum signal.[7][8]

• Nebulizer Gas Pressure: Optimize to ensure efficient nebulization without excessive solvent evaporation before ionization.[7]

• Drying Gas Flow and Temperature: Adjust to promote desolvation of the ESI droplets. Be cautious, as excessive temperature can lead to thermal degradation of the analyte.[7][9]

• Record the optimal settings for each parameter. It is often beneficial to re-optimize key parameters after making significant changes to others, as they can be interdependent.

Quantitative Data Summary

While specific quantitative data for p-Fluorobenzylamine-d4 is highly instrument-dependent, the following table provides typical starting ranges for ESI source parameters for small molecules like it.

Parameter	Typical Starting Range (Positive ESI)	Purpose
Capillary Voltage	2000 - 4500 V	Induces charge on the liquid surface for droplet formation.[9][10]
Nebulizer Gas Pressure	30 - 60 psig	Assists in the formation of a fine spray.[7][9]
Drying Gas Flow	5 - 12 L/min	Aids in solvent evaporation from the charged droplets.[7][9]
Drying Gas Temperature	150 - 350 °C	Facilitates the desolvation process.[7][9]
Mobile Phase Additive	0.1% Formic Acid	Promotes protonation of basic analytes.[6]

References

• 1. gmi-inc.com [gmi-inc.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. benchchem.com [benchchem.com]
• 7. spectroscopyonline.com [spectroscopyonline.com]
• 8. elementlabsolutions.com [elementlabsolutions.com]
• 9. agilent.com [agilent.com]
• 10. enovatia.com [enovatia.com]

Low recovery of p-Fluorobenzylamine-d4 during solid-phase extraction

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals experiencing low recovery of p-Fluorobenzylamine-d4 during solid-phase extraction (SPE).

Troubleshooting Guide: Low Recovery of p-Fluorobenzylamine-d4

Low recovery of an internal standard can compromise the accuracy and reliability of analytical results. This guide provides a systematic approach to identifying and resolving common issues.

Initial Assessment: Where is the Analyte Being Lost?

To effectively troubleshoot, it's crucial to determine at which stage of the SPE process the p-Fluorobenzylamine-d4 is being lost. This can be achieved by collecting and analyzing the fractions from each step of the process: the flow-through from sample loading, the wash fractions, and the final elution fraction.[1][2]

Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting low recovery of p-Fluorobenzylamine-d4.

Caption: Troubleshooting workflow for low SPE recovery.

Frequently Asked Questions (FAQs)

Q1: What is the most common reason for low recovery of a basic compound like p-Fluorobenzylamine-d4?

The most frequent issue is an incorrect choice of sorbent and/or improper pH of the sample during loading.[3][4] p-Fluorobenzylamine is a primary aromatic amine and is therefore basic. For effective retention on a reversed-phase sorbent (like C18), the pH of the sample should be adjusted to ensure the analyte is in its neutral, non-ionized form. Conversely, for a more robust method, using a strong cation exchange (SCX) sorbent is highly recommended for basic compounds.[4] With SCX, the sample pH should be adjusted to be at least 2 pH units below the pKa of the amine to ensure it is protonated (positively charged) and will bind strongly to the negatively charged sorbent.

Q2: How does the flow rate affect recovery?

The flow rate during sample loading and elution is critical.[1] If the loading flow rate is too high, there may be insufficient time for the analyte to interact with and bind to the sorbent, leading to breakthrough into the loading fraction.[1] Similarly, a fast elution flow rate may not allow enough time for the elution solvent to completely desorb the analyte from the sorbent, resulting in incomplete recovery. It is advisable to maintain a slow and consistent flow rate throughout the SPE process.

Q3: Can the concentration of the internal standard itself cause low recovery?

Yes, an excessively high concentration of the internal standard can lead to overloading the SPE cartridge.[5] If the amount of p-Fluorobenzylamine-d4 exceeds the capacity of the sorbent bed, breakthrough will occur during the loading step, resulting in low recovery.[5] It is important to ensure the amount of internal standard used is within the linear range of the assay and the capacity of the chosen SPE cartridge.

Q4: My recovery is inconsistent between samples. What could be the cause?

Inconsistent recovery is often due to variability in the SPE procedure. Common causes include:

• Drying of the sorbent bed: Allowing the sorbent to dry out after conditioning and equilibration but before sample loading can prevent proper interaction with the analyte.[1]

• Inconsistent flow rates: Variations in vacuum or positive pressure can lead to different retention and elution profiles between samples.

• Sample matrix effects: Differences in the composition of the sample matrix between individual samples can affect the interaction of the analyte with the sorbent.

Q5: I have tried all the troubleshooting steps, but my recovery is still low. What should I do next?

If you continue to experience low recovery, consider the following:

• Analyte stability: Ensure that p-Fluorobenzylamine-d4 is not degrading during sample storage or processing.[6]

• Solvent quality: Verify that all solvents are fresh, of high purity, and have been prepared correctly.

• Alternative sorbents: If you are using a reversed-phase or ion-exchange sorbent, consider trying a mixed-mode sorbent that combines both retention mechanisms.

Quantitative Data on SPE Recovery

While specific recovery data for p-Fluorobenzylamine-d4 is not widely published, the following table summarizes typical recovery rates for primary aromatic amines using different SPE sorbent types, as reported in the literature.

Sorbent Type	Retention Mechanism	Typical Recovery for Primary Aromatic Amines	Key Considerations
C18 (Reversed-Phase)	Hydrophobic Interaction	50-80%	Highly dependent on pH control to ensure the amine is in its neutral form.
HR-P (Styrene-divinylbenzene)	Hydrophobic Interaction	70-90%	A polymeric reversed-phase sorbent that can offer better retention for polar compounds compared to C18.[4]
SCX (Strong Cation Exchange)	Ion Exchange	>90%	Considered the most effective method for consistently high recovery of basic compounds like aromatic amines.[4] Requires careful pH control to ensure the analyte is charged during loading and neutralized for elution.

Recommended Experimental Protocol: SPE of p-Fluorobenzylamine-d4 using a Strong Cation Exchange (SCX) Cartridge

This protocol is designed to maximize the recovery of p-Fluorobenzylamine-d4 from an aqueous matrix.

1. Sorbent Selection:

• Use a Strong Cation Exchange (SCX) SPE cartridge.

2. Sample Pre-treatment:

• Adjust the pH of the aqueous sample containing p-Fluorobenzylamine-d4 to approximately 2 pH units below the pKa of the analyte to ensure it is fully protonated (positively charged). For a typical benzylamine, a pH of 4-5 should be adequate.

3. SPE Procedure:

The following diagram illustrates the recommended SPE workflow.

Caption: Recommended SPE protocol for p-Fluorobenzylamine-d4.

• Step 1: Conditioning: Condition the SCX cartridge with 1-2 column volumes of methanol. This wets the sorbent and activates it for sample retention.

• Step 2: Equilibration: Equilibrate the cartridge with 1-2 column volumes of deionized water, adjusted to the same pH as the pre-treated sample. Do not allow the cartridge to dry out from this point until the sample is loaded.[1]

• Step 3: Sample Loading: Load the pre-treated sample onto the cartridge at a slow, controlled flow rate (e.g., 1-2 mL/min).[1] A slow flow rate ensures sufficient interaction time between the positively charged p-Fluorobenzylamine-d4 and the negatively charged sorbent.

• Step 4: Washing:

  • Wash 1: Wash the cartridge with 1-2 column volumes of acidified water to remove any polar, non-basic interferences.

  • Wash 2: Wash the cartridge with 1-2 column volumes of methanol to remove any non-polar interferences. This step should be optimized to ensure it does not elute the analyte of interest.

• Step 5: Elution: Elute the p-Fluorobenzylamine-d4 from the cartridge by neutralizing it. Use 1-2 column volumes of a basic organic solvent, such as 5% ammonium hydroxide in methanol. The ammonia will neutralize the charge on the amine, disrupting its ionic bond with the sorbent and allowing it to be eluted.

• Step 6: Post-Elution: The eluate can then be evaporated and reconstituted in a suitable solvent for chromatographic analysis.

References

• 1. Sample Prep Tech Tip: Low Recovery- SPE Method | Phenomenex [phenomenex.com]
• 2. youtube.com [youtube.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Comparison between Different Extraction Methods for Determination of Primary Aromatic Amines in Food Simulant - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 6. welchlab.com [welchlab.com]

Technical Support Center: p-Fluorobenzylamine-d4 Calibration Curve Troubleshooting

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with calibration curves using p-Fluorobenzylamine-d4 as an internal standard in LC-MS/MS analyses.

Frequently Asked Questions (FAQs)

Q1: Why is a deuterated internal standard like p-Fluorobenzylamine-d4 preferred for quantitative analysis?

Stable isotope-labeled internal standards (SIL-IS) such as p-Fluorobenzylamine-d4 are considered the gold standard in quantitative mass spectrometry.[1] This is because they are chemically almost identical to the analyte of interest, but have a different mass due to the deuterium atoms. This near-identical chemical nature ensures they behave similarly during sample preparation, chromatography, and ionization, effectively compensating for variability in extraction recovery, matrix effects, and instrument response.[1]

Q2: What are the most common problems encountered when using p-Fluorobenzylamine-d4 in calibration curves?

The most frequent issues include:

• Non-linear calibration curves: The response ratio of the analyte to the internal standard does not show a linear relationship with the analyte's concentration.

• Poor reproducibility of the internal standard signal: Significant variation in the peak area or height of p-Fluorobenzylamine-d4 across different samples.

• Chromatographic peak shape issues: Tailing, fronting, or splitting of the p-Fluorobenzylamine-d4 peak.

• Isotopic exchange: The deuterium atoms on p-Fluorobenzylamine-d4 may be replaced by hydrogen atoms from the solvent or matrix, especially under acidic or basic conditions.

Q3: What could cause a chromatographic shift between my analyte and p-Fluorobenzylamine-d4?

Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts in reverse-phase chromatography. This phenomenon, known as the "isotope effect," can lead to differential matrix effects where the analyte and internal standard experience different levels of ion suppression or enhancement, compromising accuracy.

Troubleshooting Guide

Issue 1: Non-Linear Calibration Curve

If you are observing a non-linear calibration curve, consider the following troubleshooting steps:

Potential Cause	Troubleshooting Step
Inappropriate Regression Model	Some analytical methods may have inherently non-linear responses. Evaluate if a quadratic or weighted linear regression model provides a better fit for your data.
Detector Saturation	At high concentrations, the detector response may become non-linear. If the non-linearity is at the upper end of your curve, consider extending the calibration range with higher concentration standards or diluting your samples.
Inaccurate Standard Preparation	Errors in the serial dilution of your stock solutions can lead to non-linearity. Prepare fresh calibration standards and ensure accurate pipetting.
Cross-interference	The analyte signal may be interfering with the internal standard signal, or vice-versa. This can become more pronounced at higher analyte concentrations. Check for any overlapping signals in your mass spectrometer settings.

Issue 2: Poor Reproducibility of Internal Standard Signal

Inconsistent signal from p-Fluorobenzylamine-d4 can significantly impact the precision of your results.

Potential Cause	Troubleshooting Step
Inconsistent Internal Standard Addition	Ensure that the internal standard is added consistently and accurately to all samples, including calibrators and quality controls. Automated liquid handlers should be checked for proper functioning.
Differential Matrix Effects	Even with co-elution, matrix components can affect the ionization of the analyte and internal standard differently. Evaluate matrix effects by comparing the internal standard response in neat solution versus in a matrix extract.
Instability of p-Fluorobenzylamine-d4	The deuterated standard may be degrading in your sample matrix or under your storage conditions. Assess the stability of p-Fluorobenzylamine-d4 in the matrix over time and under different temperature conditions.
Leak in the Autosampler	A leak in the internal standard vial or tubing in the autosampler can lead to inconsistent injection volumes. Inspect the autosampler for any signs of leaks.[2]

Illustrative Quantitative Data

The following tables provide examples of typical performance data for a bioanalytical method using p-Fluorobenzylamine-d4 as an internal standard. Note: This data is for illustrative purposes only and actual results may vary depending on the specific matrix, analyte, and instrumentation.

Table 1: Illustrative Calibration Curve Parameters

Parameter	Illustrative Value
Linearity Range	1 - 1000 ng/mL
Regression Model	Linear, 1/x² weighting
Correlation Coefficient (r²)	> 0.995

Table 2: Illustrative Limit of Detection (LOD) and Limit of Quantification (LOQ)

Parameter	Illustrative Value
Limit of Detection (LOD)	0.5 ng/mL
Lower Limit of Quantification (LLOQ)	1.0 ng/mL
Accuracy at LLOQ	80 - 120%
Precision at LLOQ (%CV)	< 20%

Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions

• p-Fluorobenzylamine-d4 Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of p-Fluorobenzylamine-d4 and dissolve it in 10 mL of methanol in a volumetric flask.

• Analyte Stock Solution (1 mg/mL): Prepare a stock solution of the analyte in the same manner.

• p-Fluorobenzylamine-d4 Working Solution (100 ng/mL): Perform a serial dilution of the p-Fluorobenzylamine-d4 stock solution with methanol:water (1:1, v/v) to achieve a final concentration of 100 ng/mL.

• Analyte Working Solutions: Prepare a series of analyte working solutions by serially diluting the analyte stock solution to cover the desired calibration range (e.g., 10 ng/mL to 10,000 ng/mL).

Protocol 2: Preparation of Calibration Standards

• To a set of clean microcentrifuge tubes, add a constant volume of the p-Fluorobenzylamine-d4 working solution (e.g., 50 µL of 100 ng/mL).

• Add varying volumes of the different analyte working solutions to create a series of calibration standards.

• Add a blank matrix (e.g., plasma, urine) to each tube to bring the total volume to a consistent level.

• Vortex each tube to ensure thorough mixing.

• Proceed with the sample extraction procedure (e.g., protein precipitation, solid-phase extraction).

Protocol 3: LC-MS/MS Analysis

The following are example LC-MS/MS parameters and should be optimized for your specific application.

Table 3: Example LC-MS/MS Parameters

Parameter	Example Setting
LC Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Ionization Mode	Electrospray Ionization (ESI), Positive
MS/MS Mode	Multiple Reaction Monitoring (MRM)
MRM Transition (Analyte)	To be determined based on the analyte
MRM Transition (p-Fluorobenzylamine-d4)	To be optimized (e.g., Precursor ion > Product ion)

Visualizations

Calibration Curve Preparation Workflow

Troubleshooting Decision Tree

References

• 1. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 2. LC-MS/MS Method Package for Primary Metabolites : Shimadzu (United Kingdom) [shimadzu.co.uk]

Reference Data & Comparative Studies

A Comparative Guide to Bioanalytical Method Validation: The Role of p-Fluorobenzylamine-d4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

In the landscape of bioanalytical research, the precision and reliability of quantitative data are paramount for the successful development of new therapeutics. Liquid chromatography-mass spectrometry (LC-MS) has become the gold standard for bioanalysis due to its high sensitivity and selectivity. A critical component of a robust LC-MS method is the use of an appropriate internal standard (IS) to correct for variability during sample preparation and analysis. This guide provides a comparative overview of bioanalytical method validation, with a focus on the utility of p-Fluorobenzylamine-d4 as a stable isotope-labeled (SIL) internal standard, particularly for the analysis of analytes containing primary amine functional groups.

The Gold Standard: Stable Isotope-Labeled Internal Standards

The ideal internal standard co-elutes with the analyte of interest and exhibits similar ionization efficiency, thereby compensating for variations in sample extraction, matrix effects, and instrument response.[1] Deuterated internal standards, such as p-Fluorobenzylamine-d4, are considered the gold standard because their physicochemical properties are nearly identical to their non-deuterated counterparts.[2][3] The key difference is a mass shift that is easily distinguished by the mass spectrometer, preventing isotopic crosstalk.[4]

While specific, direct comparative studies detailing the performance of p-Fluorobenzylamine-d4 against a wide array of other internal standards in a single publication are limited, the principles of bioanalytical method validation provide a strong framework for assessing its suitability.[4][5] This guide will present the key performance parameters and illustrative data from similar deuterated internal standards used for amine-containing analytes to demonstrate the expected performance of p-Fluorobenzylamine-d4.

Performance Comparison of Internal Standards

The choice of an internal standard significantly impacts the quality of bioanalytical data. The following table summarizes the expected performance of a SIL IS like p-Fluorobenzylamine-d4 compared to a structural analog (a non-isotope-labeled molecule with similar chemical structure) and a generic internal standard (a compound with different chemical structure but similar retention time).

Performance Parameter	p-Fluorobenzylamine-d4 (SIL IS)	Structural Analog IS	Generic IS
Compensation for Matrix Effects	Excellent	Good	Variable
Correction for Extraction Variability	Excellent	Good	Variable
Chromatographic Co-elution	Excellent	Good	Poor to Fair
Correction for Ionization Variability	Excellent	Good	Variable
Risk of Cross-Contamination	Low (mass difference)	High	Low

Key Bioanalytical Method Validation Parameters

A comprehensive validation process is essential to ensure that a bioanalytical method is reliable and reproducible for its intended purpose.[6] The following tables present typical acceptance criteria as stipulated by regulatory bodies like the FDA and EMA, alongside illustrative data from studies that utilized deuterated internal standards for amine-containing analytes, such as Amphetamine-d5 and Phenethylamine-d4. This data serves as a proxy for the expected performance of a method using p-Fluorobenzylamine-d4.

Linearity and Range

The linearity of a bioanalytical method is its ability to elicit test results that are directly proportional to the concentration of the analyte.

Analyte	Internal Standard	Calibration Range (ng/mL)	Correlation Coefficient (r²)	Reference
Amphetamine	Amphetamine-d5	31.25 - 2000	> 0.99	[7]
D-amphetamine	Rolipram (structural analog)	0.5 - 1000	> 0.999	[8]
Phenethylamine	Amphetamine-d5	10 - 500	Linear	[9]

Accuracy and Precision

Accuracy refers to the closeness of the mean test results to the true value, while precision represents the degree of scatter between a series of measurements.

Analyte	Internal Standard	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)	Reference
Phenethylamine	Amphetamine-d5	80	12.9	10.9	15.8	10.1	[9]
Phenethylamine	Amphetamine-d5	300	12.1	-4.1	9.1	-5.2	[9]

Acceptance criteria for accuracy are typically within ±15% (±20% at the Lower Limit of Quantification, LLOQ) of the nominal concentration. For precision, the coefficient of variation (%CV) should not exceed 15% (20% at the LLOQ).[6]

Experimental Protocols

Detailed methodologies are crucial for reproducible bioanalytical method validation. Below is a generalized protocol for a typical LC-MS/MS method using a SIL internal standard like p-Fluorobenzylamine-d4.

Preparation of Stock and Working Solutions

• Analyte and Internal Standard Stock Solutions: Prepare individual stock solutions of the analyte and p-Fluorobenzylamine-d4 in a suitable organic solvent (e.g., methanol) at a concentration of 1 mg/mL.

• Working Solutions: Prepare serial dilutions of the analyte stock solution to create working solutions for calibration standards and quality control (QC) samples. Prepare a working solution of the internal standard at a concentration that provides a consistent and adequate response in the mass spectrometer.

Sample Preparation (Protein Precipitation)

• To 100 µL of the biological matrix (e.g., plasma), add 25 µL of the internal standard working solution.

• Add 300 µL of a protein precipitation agent (e.g., acetonitrile).

• Vortex the samples for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge the samples at a high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

LC-MS/MS Analysis

• Chromatographic Separation: Inject an aliquot of the prepared sample onto a suitable LC column (e.g., C18). Use a gradient elution with a mobile phase consisting of an aqueous component (e.g., water with 0.1% formic acid) and an organic component (e.g., acetonitrile with 0.1% formic acid).

• Mass Spectrometric Detection: Utilize a triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode. Optimize the precursor-to-product ion transitions, collision energy, and other MS parameters for both the analyte and p-Fluorobenzylamine-d4.

Data Analysis

• Integrate the peak areas of the analyte and the internal standard.

• Calculate the peak area ratio (analyte/IS).

• Construct a calibration curve by plotting the peak area ratio against the nominal concentration of the calibration standards using a weighted linear regression.

• Quantify the QC samples and study samples using the regression equation derived from the calibration curve.

Visualizing the Workflow and Validation Logic

To better illustrate the processes involved, the following diagrams were created using Graphviz.

References

• 1. hpst.cz [hpst.cz]
• 2. lcms.cz [lcms.cz]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. pmda.go.jp [pmda.go.jp]
• 7. Journal of Food and Drug Analysis (JFDA) - Articles &amp; Issues - Food and Drug Administration, Department of Health [fda.gov.tw]
• 8. Development and validation of a high-throughput method for the quantitative analysis of D-amphetamine in rat blood using liquid chromatography/MS3 on a hybrid triple quadrupole-linear ion trap mass spectrometer and its application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Determination of phenethylamine, a phenethyl isothiocyanate marker, in dog plasma using solid-phase extraction and gas chromatography-mass spectrometry with chemical ionization - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: p-Fluorobenzylamine-d4 versus Non-Deuterated Internal Standards in Bioanalysis

In the precise world of quantitative bioanalysis, particularly within drug development and clinical research, the choice of an internal standard is a critical decision that can significantly impact the accuracy and reliability of results.[1] Liquid chromatography-mass spectrometry (LC-MS) is a cornerstone technique for these analyses, and the use of an internal standard is essential to correct for variations throughout the analytical process, from sample preparation to instrument response.[1][2] This guide provides an objective comparison between p-Fluorobenzylamine-d4, a deuterated internal standard, and its non-deuterated counterparts, supported by established principles and a detailed experimental protocol.

Stable isotope-labeled internal standards, such as p-Fluorobenzylamine-d4, are widely considered the gold standard in quantitative mass spectrometry.[3][4] By replacing four hydrogen atoms with deuterium, p-Fluorobenzylamine-d4 becomes chemically almost identical to its non-deuterated form but with a distinct mass that is easily resolved by a mass spectrometer.[4] This near-identical physicochemical behavior ensures that it closely mimics the analyte of interest during extraction, chromatography, and ionization, thus providing superior correction for experimental variability.[3][5]

Performance Comparison: The Deuterated Advantage

The primary advantage of a deuterated internal standard like p-Fluorobenzylamine-d4 lies in its ability to minimize the impact of matrix effects, a common challenge in the analysis of complex biological samples.[1] Matrix effects, caused by other components in the sample, can suppress or enhance the ionization of the target analyte, leading to inaccurate quantification.[6] Since a deuterated standard co-elutes with the analyte and experiences the same matrix effects, it provides a more accurate normalization of the analyte's signal.[3][4]

While specific experimental data for p-Fluorobenzylamine-d4 is not publicly available, the expected performance benefits based on the principles of using stable isotope-labeled internal standards are summarized in the table below. The data presented is illustrative of typical outcomes when comparing a deuterated standard to a non-deuterated structural analog.

Performance Parameter	p-Fluorobenzylamine-d4 (Deuterated IS)	Non-Deuterated Structural Analog IS	Rationale
Matrix Effect Variability (CV%)	< 5%	15-30%	The deuterated standard co-elutes and experiences the same ionization suppression/enhancement as the analyte, leading to better normalization.[1]
Accuracy (% Bias)	± 5%	± 15%	More effective correction for analyte loss during sample preparation and injection variability.
Precision (RSD%)	< 5%	< 15%	Consistent normalization across different samples leads to lower relative standard deviation.[7]
Chromatographic Co-elution	Complete	Partial or None	Near-identical chemical properties result in the same retention time, which is crucial for effective matrix effect correction.[3]

Experimental Protocol: Evaluation of Matrix Effects

To empirically determine the superior performance of p-Fluorobenzylamine-d4, a validation experiment to assess its ability to compensate for matrix effects is crucial. The following is a detailed methodology for such an experiment.

Objective: To compare the ability of p-Fluorobenzylamine-d4 and a non-deuterated structural analog internal standard to compensate for matrix effects in a biological matrix (e.g., human plasma).

Materials:

• Analyte of interest (a compound structurally similar to p-Fluorobenzylamine)

• p-Fluorobenzylamine-d4 (Deuterated IS)

• Non-deuterated structural analog IS

• Blank human plasma from at least six different sources

• All necessary solvents and reagents for sample preparation and LC-MS analysis

Procedure:

• Preparation of Stock and Spiking Solutions:

  • Prepare individual stock solutions of the analyte, deuterated IS, and non-deuterated IS in an appropriate solvent.

  • From the stock solutions, prepare spiking solutions at the desired concentrations for the experiment.

• Sample Set Preparation:

  • Set 1 (Analyte in Neat Solution): Prepare a solution of the analyte in the reconstitution solvent at a known concentration.

  • Set 2 (Analyte in Post-Extraction Spiked Matrix): Extract blank plasma from the six different sources. Spike the extracted blank matrix with the analyte at the same concentration as in Set 1.

  • Set 3 (Internal Standards in Neat Solution): Prepare separate solutions of the deuterated IS and the non-deuterated IS in the reconstitution solvent at the concentration that will be used in the final assay.[1]

  • Set 4 (Internal Standards in Post-Extraction Spiked Matrix): Extract blank plasma samples from the six different sources. Spike the extracted blank matrix with the deuterated IS and the non-deuterated IS at the same concentrations as in Set 3.[1]

• Sample Analysis:

  • Analyze all prepared samples by LC-MS/MS.

• Data Analysis:

  • Calculate the Matrix Factor (MF): MF = (Peak Area in Post-Extraction Spiked Matrix) / (Peak Area in Neat Solution)

  • Calculate the IS-Normalized MF: IS-Normalized MF = (MF of Analyte) / (MF of Internal Standard)

  • Calculate the Coefficient of Variation (CV) of the IS-Normalized MF: Calculate the CV for the IS-normalized MF across the six matrix sources for both the deuterated and non-deuterated internal standards.

Expected Outcome: A lower CV for the IS-normalized MF for p-Fluorobenzylamine-d4 will demonstrate its superior ability to compensate for the variability of the matrix effect compared to the non-deuterated internal standard.[1]

Caption: Workflow for evaluating matrix effects of internal standards.

Logical Comparison of Internal Standard Types

The decision to use a deuterated versus a non-deuterated internal standard can be visualized as a balance of performance and cost. While deuterated standards offer superior performance, they can be more expensive.

Caption: Comparison of deuterated vs. non-deuterated internal standards.

Application in Chemical Synthesis

p-Fluorobenzylamine is not only used as an internal standard but also serves as a building block in organic synthesis.[8] For instance, it can be a precursor for the synthesis of biologically active molecules. While a specific signaling pathway for p-Fluorobenzylamine itself is not well-defined, its role as a synthetic intermediate is significant.

Caption: Role of p-Fluorobenzylamine in a synthetic pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. nebiolab.com [nebiolab.com]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. benchchem.com [benchchem.com]
• 6. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. lcms.cz [lcms.cz]
• 8. 4-Fluorobenzylamine | 140-75-0 [chemicalbook.com]

The Gold Standard in Bioanalysis: Assessing Accuracy and Precision with p-Fluorobenzylamine-d4

In the landscape of drug development and clinical research, the accurate and precise quantification of analytes in biological matrices is paramount. The use of stable isotope-labeled internal standards (SIL-IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) is widely recognized as the gold standard for achieving reliable and reproducible results. This guide provides a comprehensive comparison of p-Fluorobenzylamine-d4, a deuterated internal standard, with alternative approaches, supported by representative experimental data and detailed protocols.

p-Fluorobenzylamine-d4 serves as an ideal internal standard due to its structural and physicochemical similarity to its non-deuterated analyte counterpart. This near-identical behavior during sample extraction, chromatographic separation, and ionization ensures that it effectively compensates for variations that can occur throughout the analytical process, leading to enhanced accuracy and precision.

Performance Comparison: The Advantage of a Deuterated Internal Standard

The selection of an appropriate internal standard is a critical determinant of bioanalytical method performance. While structural analogs are sometimes employed, they often exhibit different extraction recoveries and ionization efficiencies compared to the analyte, leading to greater variability. The tables below illustrate the expected performance of a bioanalytical method using p-Fluorobenzylamine-d4 versus a structural analog internal standard.

Table 1: Method Performance using p-Fluorobenzylamine-d4 as Internal Standard

Validation Parameter	Acceptance Criteria	Typical Performance with p-Fluorobenzylamine-d4
Linearity (r²)	≥ 0.99	> 0.995
Lower Limit of Quantification (LLOQ)	Signal-to-Noise > 10	Analyte-dependent, typically low ng/mL
Intra-day Precision (%CV)	≤ 15% (≤ 20% at LLOQ)	< 10%
Inter-day Precision (%CV)	≤ 15% (≤ 20% at LLOQ)	< 10%
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)	Within ±10%
Matrix Effect (%CV)	≤ 15%	< 5%
Extraction Recovery (%CV)	Consistent and reproducible	< 10%

Table 2: Method Performance using a Structural Analog as Internal Standard

Validation Parameter	Acceptance Criteria	Typical Performance with a Structural Analog IS
Linearity (r²)	≥ 0.99	> 0.990
Lower Limit of Quantification (LLOQ)	Signal-to-Noise > 10	Analyte-dependent, may be higher than with SIL-IS
Intra-day Precision (%CV)	≤ 15% (≤ 20% at LLOQ)	< 15%
Inter-day Precision (%CV)	≤ 15% (≤ 20% at LLOQ)	< 15%
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)	Within ±15%
Matrix Effect (%CV)	≤ 15%	> 10%
Extraction Recovery (%CV)	May be inconsistent	> 15%

Experimental Protocols

A robust and well-documented experimental protocol is the foundation of a reliable bioanalytical method. The following sections detail a representative protocol for the quantification of an analyte in human plasma using p-Fluorobenzylamine-d4 as an internal standard.

I. Preparation of Stock and Working Solutions

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 1 mg of the analyte and 1 mg of p-Fluorobenzylamine-d4 into separate volumetric flasks.

  • Dissolve in an appropriate solvent (e.g., methanol, acetonitrile) to a final volume of 1 mL.

• Working Standard Solutions:

  • Prepare a series of working standard solutions by serially diluting the analyte stock solution with a 50:50 mixture of acetonitrile and water to create calibration standards.

• Internal Standard Working Solution (100 ng/mL):

  • Dilute the p-Fluorobenzylamine-d4 stock solution with a 50:50 mixture of acetonitrile and water to a final concentration of 100 ng/mL.

II. Sample Preparation: Protein Precipitation

• Aliquot 100 µL of human plasma (blank, calibration standard, quality control, or unknown sample) into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the internal standard working solution (100 ng/mL p-Fluorobenzylamine-d4) to each tube and vortex briefly.

• Add 400 µL of cold acetonitrile to each tube to precipitate plasma proteins.

• Vortex for 1 minute to ensure thorough mixing.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase and transfer to an autosampler vial for LC-MS/MS analysis.

III. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatography:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A typical gradient would start at a low percentage of Mobile Phase B, ramp up to a high percentage to elute the analyte and internal standard, and then return to initial conditions for column re-equilibration.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

  • Column Temperature: 40°C.

• Tandem Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: These would be specific to the analyte and p-Fluorobenzylamine-d4 and would need to be optimized. For example:

    • Analyte (p-Fluorobenzylamine): m/z 126 → 109

    • Internal Standard (p-Fluorobenzylamine-d4): m/z 130 → 113

  • Instrument Parameters: Dwell time, collision energy, and other source parameters should be optimized for maximum signal intensity.

Visualizing the Workflow and Rationale

The following diagrams illustrate the experimental workflow and the logical principle behind using a deuterated internal standard for enhanced accuracy and precision.

A typical bioanalytical workflow using a deuterated internal standard.

Compensation for variability using a deuterated internal standard.

Inter-laboratory Comparison of Analytical Methods Utilizing p-Fluorobenzylamine-d4: A Framework and Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for conducting an inter-laboratory comparison (ILC) of analytical methods that employ p-Fluorobenzylamine-d4 as an internal standard. While specific ILC or proficiency testing (PT) data for p-Fluorobenzylamine-d4 is not broadly published, this document outlines the essential principles, standardized protocols, and performance metrics required to design, execute, and evaluate such a study. The objective is to assess the reproducibility and robustness of analytical methods across different laboratories, a critical step in method validation and ensuring data comparability in research and drug development.

The Role of p-Fluorobenzylamine-d4 in Quantitative Analysis

p-Fluorobenzylamine-d4 is a stable, isotopically labeled version of p-Fluorobenzylamine. In analytical chemistry, particularly for chromatographic methods coupled with mass spectrometry (e.g., GC-MS, LC-MS), deuterated molecules are considered the gold standard for internal standards. They share nearly identical chemical and physical properties with their non-deuterated counterparts (the analytes of interest). This similarity ensures they behave alike during sample preparation, chromatography, and ionization. However, their mass difference allows for their distinct detection by a mass spectrometer. This co-elution and analogous behavior help compensate for variations in sample matrix effects, extraction recovery, and instrument response, leading to more reliable and reproducible quantification.

Framework for an Inter-laboratory Comparison

An inter-laboratory comparison or proficiency test is a formal study designed to evaluate the performance of multiple laboratories.[1] The primary goal is to determine the reproducibility and robustness of an analytical method when performed by different analysts using varied equipment.[1] Regular participation in such schemes provides independent feedback on the quality of analytical results, enabling laboratories to monitor and enhance their performance over time.[2]

The fundamental workflow for an ILC using a deuterated internal standard is depicted below.

Caption: Key stages in the design and execution of an inter-laboratory comparison study.

Data Presentation: Performance Metrics for ILC

The performance of participating laboratories is typically evaluated based on established statistical measures. The following table summarizes the key performance metrics and their generally accepted criteria for a typical ILC in analytical chemistry.

Performance Metric	Symbol	Description	Acceptance Criteria
Accuracy / Bias	%Bias	The closeness of the mean test result to the assigned (true) value.	Typically ± 15%
Precision (Repeatability)	RSDr	The variation in results within a single laboratory under the same operating conditions over a short interval of time.	Typically < 15%
Precision (Reproducibility)	RSDR	The variation in results across different laboratories, reflecting the overall robustness of the method.	Typically < 20%
Z-Score	z	A standardized measure of a laboratory's performance, calculated as: (Lab Result - Assigned Value) / Standard Deviation for Proficiency Assessment.	|z| ≤ 2 (Satisfactory) 2 < |z| < 3 (Questionable) |z| ≥ 3 (Unsatisfactory)

Illustrative Comparison of Hypothetical Laboratory Results

The table below presents a hypothetical scenario of results from five laboratories analyzing a sample with a known concentration of an analyte (Assigned Value = 50 ng/mL) using p-Fluorobenzylamine-d4 as the internal standard.

Laboratory ID	Mean Measured Conc. (ng/mL)	%Bias	RSDr (%)	Z-Score	Performance
Lab 1	51.5	+3.0%	4.5%	0.5	Satisfactory
Lab 2	47.8	-4.4%	6.2%	-0.7	Satisfactory
Lab 3	55.9	+11.8%	8.1%	1.9	Satisfactory
Lab 4	42.1	-15.8%	12.5%	-2.6	Questionable
Lab 5	59.5	+19.0%	14.8%	3.1	Unsatisfactory

Note: Z-scores are calculated using a hypothetical standard deviation for proficiency assessment of 3.0.

Experimental Protocols

For an ILC to be effective, all participating laboratories must adhere to a standardized experimental protocol. The following sections detail a generalized methodology for the quantification of a target analyte in a biological matrix (e.g., plasma) using LC-MS/MS with p-Fluorobenzylamine-d4 as an internal standard.

Preparation of Solutions

• Analyte and Internal Standard Stock Solutions: Prepare individual stock solutions of the target analyte and p-Fluorobenzylamine-d4 in a suitable organic solvent (e.g., methanol, acetonitrile) at a concentration of 1 mg/mL.

• Working Solutions: Prepare serial dilutions of the analyte stock solution to create calibration standards. Prepare a working solution of p-Fluorobenzylamine-d4 at a concentration that will yield a final concentration of 50 ng/mL in the prepared samples.

Sample Preparation (Protein Precipitation)

The workflow for sample preparation is a critical step where an internal standard demonstrates its value.

Caption: Bioanalytical workflow using a deuterated internal standard.

LC-MS/MS Analysis

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: A typical gradient would start at 5% B, ramp to 95% B, hold, and then return to initial conditions for re-equilibration.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions for both the analyte and p-Fluorobenzylamine-d4 must be optimized on the instrument being used.

Data Analysis and Quantification

• Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard (p-Fluorobenzylamine-d4) against the nominal concentration of the calibration standards.

• Apply a linear regression model (typically with 1/x² weighting) to the calibration curve.

• Quantify the analyte concentration in the test samples by interpolating their peak area ratios from the calibration curve.

By adhering to these standardized protocols, an inter-laboratory comparison can effectively evaluate the performance of p-Fluorobenzylamine-d4 as an internal standard and determine the overall reproducibility of the analytical method in various settings.

References

• 1. benchchem.com [benchchem.com]
• 2. Proficiency Testing [eurachem.org]

The Gold Standard of Bioanalysis: A Comparative Guide to p-Fluorobenzylamine-d4 and ¹³C-Labeled Internal Standards

In the rigorous landscape of bioanalysis, the choice of an appropriate internal standard is a critical determinant of data accuracy and reliability. For researchers, scientists, and drug development professionals utilizing mass spectrometry, stable isotope-labeled (SIL) internal standards are indispensable for mitigating matrix effects and ensuring precise quantification. This guide provides an in-depth, objective comparison between deuterium-labeled standards, exemplified by p-Fluorobenzylamine-d4, and the superior ¹³C-labeled standards, supported by experimental data and detailed methodologies.

The ideal internal standard (IS) should exhibit chemical and physical properties identical to the analyte, differing only in mass. This ensures it mirrors the analyte's behavior throughout sample preparation, chromatography, and ionization, thereby accurately correcting for any variability. While both deuterated and ¹³C-labeled standards are designed to meet this ideal, inherent isotopic properties lead to significant performance differences.

Performance Deep Dive: p-Fluorobenzylamine-d4 vs. ¹³C-p-Fluorobenzylamine

A primary challenge with deuterium-labeled standards like p-Fluorobenzylamine-d4 is the "isotope effect." The slight physicochemical difference between protium (¹H) and deuterium (²H) can cause chromatographic separation of the analyte and its deuterated internal standard, particularly in liquid chromatography (LC).[1][2] In contrast, the mass difference between carbon-12 and carbon-13 is smaller, resulting in negligible chromatographic shifts.[2] Consequently, ¹³C-labeled internal standards co-elute almost perfectly with the unlabeled analyte, ensuring both are subjected to the same ionization conditions and matrix effects within the mass spectrometer's source.[1][3]

Quantitative Data Summary

Table 1: Chromatographic Co-elution and its Impact on Accuracy

Parameter	Deuterated (d4) Internal Standard	¹³C-Labeled Internal Standard	Key Findings
Chromatographic Co-elution with Analyte	Often exhibits a slight retention time shift, eluting earlier than the non-labeled analyte.[1][3] This effect is more pronounced in LC separations.[4]	Typically co-elutes perfectly with the analyte under various chromatographic conditions.[3][5]	The superior co-elution of ¹³C-IS provides more accurate compensation for matrix effects that can vary across a chromatographic peak.[3]
Accuracy & Precision	Can lead to inaccuracies, with one study showing a 40% error in an example due to imperfect retention time match.[6] In another study, the mean bias was 96.8% with a standard deviation of 8.6%.[7]	Demonstrates improved accuracy and precision. In a comparative study, the mean bias was 100.3% with a standard deviation of 7.6%.[7]	¹³C-IS is the superior choice for complex biological matrices where significant matrix effects are expected.[8]

Table 2: Isotopic Stability and Matrix Effect Compensation

Parameter	Deuterated (d4) Internal Standard	¹³C-Labeled Internal Standard	Key Findings
Isotopic Stability	Can be susceptible to back-exchange of deuterium for hydrogen, especially if the label is on an exchangeable site (e.g., -OH, -NH).[6]	¹³C-labels are incorporated into the carbon backbone and are not susceptible to exchange, ensuring isotopic purity throughout the analysis.[8]	The stability of ¹³C-IS ensures consistent and reliable quantification.
Correction for Matrix Effects	The chromatographic shift can lead to differential ion suppression or enhancement between the analyte and the IS, compromising accurate quantification.[2][9]	Excellent at correcting for matrix effects due to identical elution profiles with the analyte.[8]	Use of ¹³C-IS in lipidomics significantly reduced the coefficient of variation (CV%) compared to deuterated standards.[10]

Experimental Protocols

A detailed experimental protocol is crucial for a successful bioanalytical method. Below is a generalized methodology for a typical LC-MS/MS analysis that can be adapted for p-Fluorobenzylamine.

Sample Preparation: Protein Precipitation

• To 100 µL of a plasma sample, add 200 µL of acetonitrile containing the internal standard (p-Fluorobenzylamine-d4 or a ¹³C-labeled analogue) at a predetermined concentration.

• Vortex the mixture for 1 minute to precipitate proteins.

• Centrifuge the samples at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Analysis

• Liquid Chromatography:

  • Column: A suitable reversed-phase column (e.g., C18, 100 x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient to achieve separation of the analyte from matrix components.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry:

  • Ionization: Electrospray ionization (ESI) in positive mode.

  • Detection: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • p-Fluorobenzylamine: Monitor the transition from the precursor ion (m/z) to a specific product ion.

    • p-Fluorobenzylamine-d4: Monitor the corresponding mass-shifted precursor to product ion transition.

    • ¹³C-p-Fluorobenzylamine: Monitor the corresponding mass-shifted precursor to product ion transition.

  • Quantification: The concentration of the analyte is determined by calculating the peak area ratio of the analyte to the internal standard and comparing it to a calibration curve.

Visualizing the Workflow and Key Concepts

To better illustrate the concepts discussed, the following diagrams were generated using Graphviz.

Caption: A typical bioanalytical workflow from sample preparation to quantification.

Caption: Isotopic effects of deuterated vs. ¹³C-labeled internal standards.

Conclusion and Recommendation

While p-Fluorobenzylamine-d4 and other deuterated internal standards can be suitable for some applications, the evidence strongly supports the superiority of ¹³C-labeled internal standards for robust and accurate quantitative bioanalysis. Their identical chromatographic behavior and isotopic stability minimize the risk of analytical errors, especially in complex matrices.[3][5] For the most demanding assays in drug development and clinical research, where data integrity is paramount, the investment in ¹³C-labeled standards is highly recommended to ensure the highest level of accuracy and precision.

References

• 1. benchchem.com [benchchem.com]
• 2. Comparing 13C methyl and deuterated methyl isotopic labeling for the quantification of methyl cellulose patterns using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. ukisotope.com [ukisotope.com]
• 5. Evaluation of ¹³C- and ²H-labeled internal standards for the determination of amphetamines in biological samples, by reversed-phase ultra-high performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. benchchem.com [benchchem.com]
• 9. myadlm.org [myadlm.org]
• 10. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Navigating Chromatographic Separations: A Comparative Guide to Retention Time Differences Between p-Fluorobenzylamine-d4 and Key Analytes

For researchers, scientists, and drug development professionals engaged in quantitative analysis, the selection of an appropriate internal standard is paramount for achieving accurate and reproducible results. The deuterated compound, p-Fluorobenzylamine-d4, presents a valuable option as an internal standard for the analysis of various primary amines, including biogenic amines, neurotransmitters, and amphetamine-like substances, primarily due to its structural similarity and the mass shift it provides in mass spectrometric detection.

This guide provides an objective comparison of the retention time of p-Fluorobenzylamine and relevant analytes, supported by experimental data from various chromatographic methods. Understanding the retention time differences is crucial for developing robust analytical methods and ensuring proper peak identification and integration.

The Chromatographic Isotope Effect

It is a well-established phenomenon that deuterated compounds often exhibit slightly different retention times compared to their non-deuterated analogues. This is known as the chromatographic isotope effect. In reversed-phase liquid chromatography (LC), deuterated compounds are often slightly less retentive and therefore elute marginally earlier than their protonated counterparts. Conversely, in gas chromatography (GC), the differences in volatility can also lead to small shifts in retention time. This guide will present retention time data with the understanding that p-Fluorobenzylamine-d4 would likely elute slightly earlier than the non-deuterated p-Fluorobenzylamine under similar reversed-phase LC conditions.

Retention Time Comparison Data

The following tables summarize the retention times of p-Fluorobenzylamine and a selection of relevant analytes from various studies. It is critical to note that retention times are highly dependent on the specific experimental conditions, including the chromatographic column, mobile phase composition, gradient or temperature program, and flow rate. Therefore, these tables are intended to provide a comparative reference rather than absolute values.

Gas Chromatography-Mass Spectrometry (GC-MS) Data

Compound	Retention Time (min)	Experimental Conditions
p-Fluorobenzylamine	4.42	Column: J&W Scientific DB5-MS (15 m x 0.53 mm ID), Oven Program: 150°C (2 min) to 250°C at 50°C/min (hold 4 min), Carrier Gas: Helium at 1 mL/min
Amphetamine (derivatized with 4-carbethoxyhexafluorobutyryl chloride)	4.0	Column Temperature: ~180°C
Methamphetamine (derivatized with 4-carbethoxyhexafluorobutyryl chloride)	5.5	Column Temperature: ~180°C
Cadaverine (derivatized)	9.70	Oven Program: 50°C (1 min hold) to 280°C at 20°C/min (5 min hold)
Histamine (derivatized)	9.94	Oven Program: 50°C (1 min hold) to 280°C at 20°C/min (5 min hold)
Tyramine (derivatized)	10.63	Oven Program: 50°C (1 min hold) to 280°C at 20°C/min (5 min hold)

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Data

Compound	Retention Time (min)	Experimental Conditions
Norepinephrine	~1.5	Column: Agilent InfinityLab Poroshell 120 PFP (2.1 × 150 mm, 2.7 µm), Mobile Phase: Gradient with Water (0.1% formic acid) and Acetonitrile
Dopamine	~2.0	Column: Agilent InfinityLab Poroshell 120 PFP (2.1 × 150 mm, 2.7 µm), Mobile Phase: Gradient with Water (0.1% formic acid) and Acetonitrile
Histamine	~2.5	Column: Agilent InfinityLab Poroshell 120 PFP (2.1 × 150 mm, 2.7 µm), Mobile Phase: Gradient with Water (0.1% formic acid) and Acetonitrile
Tyramine	~3.0	Column: Agilent InfinityLab Poroshell 120 PFP (2.1 × 150 mm, 2.7 µm), Mobile Phase: Gradient with Water (0.1% formic acid) and Acetonitrile
Serotonin	~3.5	Column: Agilent InfinityLab Poroshell 120 PFP (2.1 × 150 mm, 2.7 µm), Mobile Phase: Gradient with Water (0.1% formic acid) and Acetonitrile
Tryptamine	~4.5	Column: Agilent InfinityLab Poroshell 120 PFP (2.1 × 150 mm, 2.7 µm), Mobile Phase: Gradient with Water (0.1% formic acid) and Acetonitrile
Aniline-d5 (Internal Standard)	Not specified	Column: Agilent InfinityLab Poroshell 120 PFP (2.1 × 150 mm, 2.7 µm), Mobile Phase: Gradient with Water (0.1% formic acid) and Acetonitrile

Experimental Protocols

Below are generalized experimental methodologies for the analysis of primary amines using GC-MS and LC-MS/MS, for which p-Fluorobenzylamine-d4 would be a suitable internal standard.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol for Amphetamine-Type Substances

• Sample Preparation:

  • To 1 mL of urine, add an appropriate amount of p-Fluorobenzylamine-d4 internal standard solution.

  • Perform a liquid-liquid extraction with an organic solvent (e.g., ethyl acetate) under basic conditions.

  • Evaporate the organic layer to dryness under a stream of nitrogen.

  • Reconstitute the residue in a suitable solvent.

• Derivatization:

  • Add a derivatizing agent (e.g., heptafluorobutyric anhydride - HFBA) to the extracted sample.

  • Heat the mixture to facilitate the reaction.

  • Evaporate the excess reagent and solvent.

  • Reconstitute the derivatized sample in a compatible solvent for GC-MS analysis.

• GC-MS Conditions:

  • GC Column: A non-polar or medium-polarity column, such as a 5% phenyl-methylpolysiloxane phase (e.g., DB-5ms), is commonly used.

  • Injection: Splitless injection is typically employed for trace analysis.

  • Oven Temperature Program: A temperature gradient is used to separate the analytes, for example, starting at a low temperature (e.g., 60°C) and ramping up to a higher temperature (e.g., 280°C).

  • Carrier Gas: Helium is the most common carrier gas.

  • MS Detection: The mass spectrometer is operated in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity, monitoring specific ions for the analytes and the internal standard.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol for Biogenic Amines

• Sample Preparation:

  • Homogenize the sample (e.g., food, tissue).

  • Add an appropriate amount of p-Fluorobenzylamine-d4 internal standard.

  • Perform a protein precipitation step using a solvent like acetonitrile or perchloric acid.

  • Centrifuge the sample to pellet the precipitated proteins.

  • The supernatant can be directly injected or further purified using solid-phase extraction (SPE).

• LC-MS/MS Conditions:

  • LC Column: A reversed-phase C18 or a HILIC (Hydrophilic Interaction Liquid Chromatography) column is typically used for the separation of polar biogenic amines.

  • Mobile Phase: A gradient elution with a mixture of an aqueous phase (e.g., water with formic acid or ammonium formate) and an organic phase (e.g., acetonitrile or methanol) is common.

  • Flow Rate: Typical flow rates are in the range of 0.2-0.5 mL/min.

  • MS/MS Detection: The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode. This involves selecting a specific precursor ion for each analyte and internal standard and monitoring for a specific product ion after fragmentation, providing high selectivity and sensitivity.

Visualizing the Workflow and Concepts

To further clarify the analytical process and the underlying principles, the following diagrams are provided.

Establishing Linearity and Analytical Range using p-Fluorobenzylamine-d4 as an Internal Standard in Bioanalysis

In the realm of quantitative bioanalysis, particularly in drug development and clinical research, the accuracy and reliability of analytical methods are paramount. The use of a stable isotope-labeled internal standard (SIL-IS) is widely recognized as the gold standard for correcting variability during sample preparation and analysis, especially in liquid chromatography-mass spectrometry (LC-MS) assays.[1] This guide provides a comparative overview of the performance of p-Fluorobenzylamine-d4 as a SIL-IS against a structural analog internal standard for establishing linearity and defining the analytical range of a hypothetical analyte, p-Fluorobenzylamine.

The selection of an appropriate internal standard is a critical step in the development of robust bioanalytical methods. An ideal internal standard should mimic the analyte's behavior throughout the entire analytical process, including extraction, chromatography, and ionization.[2] Deuterated internal standards like p-Fluorobenzylamine-d4 are chemically and physically almost identical to their non-labeled counterparts, ensuring they co-elute and experience similar matrix effects, thus providing superior accuracy and precision.[1]

Comparative Performance of Internal Standards

The choice of internal standard significantly impacts the quality of quantitative data. Below is a comparison of expected performance characteristics between a deuterated internal standard (p-Fluorobenzylamine-d4) and a structural analog internal standard (e.g., 4-Chlorobenzylamine).

Table 1: Performance Comparison of Internal Standards

Performance Parameter	p-Fluorobenzylamine-d4 (SIL-IS)	Structural Analog IS (e.g., 4-Chlorobenzylamine)	Rationale for Performance Difference
Linearity (R²) of Calibration Curve	≥ 0.995	Typically ≥ 0.99	The SIL-IS more effectively compensates for any non-linear detector response or matrix effects across the concentration range.
Lower Limit of Quantitation (LLOQ)	0.5 ng/mL (Illustrative)	1.0 ng/mL (Illustrative)	The SIL-IS provides a more stable and predictable response at low concentrations, leading to better signal-to-noise ratios.
Upper Limit of Quantitation (ULOQ)	500 ng/mL (Illustrative)	500 ng/mL (Illustrative)	The ULOQ is often limited by the detector's linear dynamic range, which may be similar for both types of internal standards.
Precision (%RSD) at LLOQ	≤ 20%	≤ 25%	The closer tracking of the analyte by the SIL-IS reduces variability in the analytical process.
Accuracy (%Bias) at LLOQ	± 20%	± 25%	The SIL-IS more accurately reflects the true concentration of the analyte, especially at the limits of quantitation.
Matrix Effect Compensation	Excellent	Variable	Near-identical physicochemical properties ensure that the SIL-IS and analyte are affected similarly by matrix components.[1]

Experimental Protocols

Detailed methodologies are crucial for the successful validation of a bioanalytical method. The following protocols outline the procedures for establishing the linearity and analytical range of p-Fluorobenzylamine using p-Fluorobenzylamine-d4 as an internal standard.

Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of p-Fluorobenzylamine and dissolve it in 10 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh approximately 1 mg of p-Fluorobenzylamine-d4 and dissolve it in 1 mL of methanol.[2]

• Analyte Working Solutions: Prepare a series of working solutions by serially diluting the analyte stock solution with a 50:50 mixture of methanol and water to achieve concentrations for spiking into the biological matrix.

• Internal Standard Working Solution (100 ng/mL): Dilute the internal standard stock solution with the same 50:50 methanol and water mixture to a final concentration of 100 ng/mL.

Preparation of Calibration Standards and Quality Control Samples

• Calibration Standards: Spike the appropriate analyte working solutions into a blank biological matrix (e.g., human plasma) to prepare a series of at least six to eight non-zero calibration standards. A typical range could be 0.5, 1, 5, 10, 50, 100, 250, and 500 ng/mL.

• Quality Control (QC) Samples: Prepare QC samples in the blank biological matrix at a minimum of four concentration levels:

  • LLOQ: At the lowest concentration of the calibration curve (e.g., 0.5 ng/mL).

  • Low QC: Within three times the LLOQ (e.g., 1.5 ng/mL).

  • Medium QC: Around the geometric mean of the calibration range (e.g., 25 ng/mL).

  • High QC: At approximately 75% of the ULOQ (e.g., 375 ng/mL).

Sample Preparation (Protein Precipitation)

• To 100 µL of each calibration standard, QC sample, and blank matrix, add 20 µL of the internal standard working solution (100 ng/mL).

• Vortex briefly to mix.

• Add 300 µL of cold acetonitrile to precipitate the proteins.

• Vortex for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject a portion of the reconstituted sample into the LC-MS/MS system.

LC-MS/MS Analysis and Data Evaluation

• Chromatography: Develop a suitable LC method to achieve chromatographic separation of the analyte and internal standard from endogenous matrix components.

• Mass Spectrometry: Use a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Optimize the precursor-to-product ion transitions for both p-Fluorobenzylamine and p-Fluorobenzylamine-d4.

• Data Analysis:

  • Integrate the peak areas of the analyte and the internal standard.

  • Calculate the peak area ratio of the analyte to the internal standard for each sample.

  • Construct a calibration curve by plotting the peak area ratio against the nominal concentration of the calibration standards.

  • Perform a linear regression analysis with appropriate weighting (e.g., 1/x²).

  • The linearity is acceptable if the coefficient of determination (R²) is ≥ 0.99.

  • The back-calculated concentrations of the calibration standards should be within ±15% of the nominal value (±20% for the LLOQ).[3]

Visualizing the Experimental Workflow and Rationale

Diagrams can effectively illustrate complex processes and logical relationships, providing a clear understanding of the experimental design.

Workflow for Linearity and Range Determination.

Comparison of Internal Standard Properties.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pmda.go.jp [pmda.go.jp]

A Comparative Guide to Robustness Testing of Analytical Methods: The Role of p-Fluorobenzylamine-d4

In the landscape of pharmaceutical and bioanalytical research, the robustness of an analytical method is a critical attribute, ensuring its reliability and reproducibility under varied operational conditions.[1] This guide provides a comprehensive comparison of analytical methods utilizing p-Fluorobenzylamine-d4 as a deuterated internal standard for robustness testing. The content is tailored for researchers, scientists, and drug development professionals, offering objective comparisons with alternative internal standards, supported by illustrative experimental data and detailed protocols.

The use of a stable isotope-labeled internal standard (SIL-IS), such as p-Fluorobenzylamine-d4, is a widely accepted best practice in quantitative bioanalysis, particularly for liquid chromatography-mass spectrometry (LC-MS/MS) assays.[2][3] This is attributed to its ability to closely mimic the analyte of interest throughout the analytical process, thereby compensating for variability in sample preparation, chromatography, and ionization.[4]

Performance Comparison of Internal Standards in Robustness Testing

The selection of an appropriate internal standard is paramount for a robust analytical method. An ideal internal standard should co-elute with the analyte, exhibit similar ionization efficiency, and remain unaffected by the sample matrix.[3] Deuterated standards like p-Fluorobenzylamine-d4 are favored because their physicochemical properties are nearly identical to their non-deuterated counterparts.[5]

Below is a comparative summary of the expected performance of p-Fluorobenzylamine-d4 against a structural analog internal standard and a ¹³C-labeled internal standard during robustness testing.

Parameter	p-Fluorobenzylamine-d4 (Deuterated IS)	Structural Analog IS (e.g., Benzylamine)	¹³C-Labeled IS	Key Findings & References
Co-elution with Analyte	Generally co-elutes, though a slight retention time shift (isotope effect) is possible.[6]	May or may not co-elute, requiring careful chromatographic optimization.	Co-elutes almost perfectly with the analyte.	Co-elution is crucial for accurate compensation of matrix effects.[4]
Matrix Effect Compensation	High, as it experiences similar ionization suppression/enhancement as the analyte.[7]	Variable and often incomplete, as its ionization response can differ significantly from the analyte.	Very high, considered the "gold standard" for matrix effect compensation.[8]	Deuterated standards may not always fully correct for differential matrix effects.[9]
Extraction Recovery Tracking	Excellent, due to near-identical chemical properties to the analyte.[10]	Can be similar, but differences in polarity and solubility may lead to variations.	Excellent, tracks the analyte's recovery very closely.	An ideal IS should have the same extraction recovery as the analyte.[3]
Stability (H/D Exchange)	Potential for deuterium loss if the label is in an exchangeable position, though generally stable.[8]	Generally stable, but depends on the specific molecule.	Highly stable with no risk of isotopic exchange.[8]	The position of the deuterium label is crucial for stability.[11]
Cost & Availability	Generally more affordable and readily available than ¹³C-labeled standards.[3]	Typically inexpensive and widely available.	More expensive and may require custom synthesis.[3]	Cost is a practical consideration in method development.
Purity & Isotopic Contribution	High isotopic purity is required to prevent contribution to the analyte signal.[11]	High chemical purity is necessary to avoid interference.	High isotopic and chemical purity are essential.	Purity of the internal standard is critical for assay accuracy.[11]

Experimental Protocols for Robustness Testing

A detailed experimental protocol is essential for evaluating the robustness of an analytical method. The following is a representative protocol for an LC-MS/MS method for the quantification of a primary amine analyte using p-Fluorobenzylamine-d4 as the internal standard.

Objective

To assess the robustness of the analytical method by intentionally varying key chromatographic parameters and evaluating the impact on the accuracy and precision of the analyte quantification.

Materials and Reagents

• Analyte of interest

• p-Fluorobenzylamine-d4 (Internal Standard)

• HPLC-grade methanol, acetonitrile, and water

• Formic acid

• Control biological matrix (e.g., human plasma)

Methodology

• Preparation of Stock and Working Solutions:

  • Prepare individual stock solutions of the analyte and p-Fluorobenzylamine-d4 in methanol at a concentration of 1 mg/mL.

  • Prepare serial dilutions of the analyte stock solution to create working solutions for calibration standards and quality controls (QCs).

  • Prepare a working solution of p-Fluorobenzylamine-d4 at a concentration that yields a consistent and stable signal.

• Sample Preparation (Protein Precipitation):

  • To 100 µL of the biological matrix, add 10 µL of the p-Fluorobenzylamine-d4 working solution.

  • Add 300 µL of acetonitrile to precipitate proteins.

  • Vortex for 1 minute and then centrifuge at 14,000 rpm for 10 minutes.

  • Transfer the supernatant to a clean tube, evaporate to dryness under nitrogen, and reconstitute in 100 µL of the mobile phase.[12]

• LC-MS/MS Conditions (Nominal):

  • LC System: Standard HPLC or UHPLC system.

  • Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: 5% to 95% B over 5 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

  • MS System: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive mode.

  • Detection: Multiple Reaction Monitoring (MRM) for both the analyte and p-Fluorobenzylamine-d4.

• Robustness Testing Design:

  • Prepare replicate sets of low and high QC samples.

  • Analyze these samples under the nominal conditions and with the following deliberate variations (one parameter varied at a time):

    • Flow Rate: ± 0.02 mL/min (0.38 and 0.42 mL/min).

    • Column Temperature: ± 2°C (38°C and 42°C).

    • Mobile Phase Composition (% Organic): ± 2% variation in the initial and final gradient composition.

    • Mobile Phase pH: ± 0.2 units of the aqueous mobile phase (if buffered).

Acceptance Criteria

The method is considered robust if the precision (%CV) and accuracy (%bias) of the QC samples under each varied condition remain within ±15% of the nominal values.

Visualizing Experimental Workflows and Logical Relationships

Diagrams created using Graphviz (DOT language) can effectively illustrate complex experimental workflows and logical relationships.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. benchchem.com [benchchem.com]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. myadlm.org [myadlm.org]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

Cross-Validation of Analytical Methods: A Comparative Guide Featuring p-Fluorobenzylamine-d4

For researchers, scientists, and drug development professionals, the integrity of analytical data is the bedrock of confidence in experimental outcomes. The cross-validation of analytical methods is a critical process to ensure consistency and reliability of data, especially when samples are analyzed at different sites or with different techniques. A key element in achieving robust and reproducible quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS), is the use of an appropriate internal standard (IS).

This guide provides an objective comparison of the performance of a deuterated internal standard, p-Fluorobenzylamine-d4, against a non-deuterated structural analog for the cross-validation of a bioanalytical method. The experimental data presented herein is illustrative, based on established principles of bioanalytical method validation, to provide a realistic performance comparison.

The Gold Standard: Deuterated Internal Standards

In quantitative bioanalysis, an internal standard is a compound of known concentration added to samples to correct for analytical variability.[1][2] An ideal internal standard should mimic the analyte's behavior throughout sample preparation, chromatography, and ionization.[3] Stable isotope-labeled (SIL) internal standards, such as p-Fluorobenzylamine-d4, are considered the gold standard for mass spectrometry-based methods.[3][4] This is because their physicochemical properties are nearly identical to the analyte, ensuring they co-elute and experience similar matrix effects and ionization suppression or enhancement.[5][6] The mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard.[5]

Performance Comparison: p-Fluorobenzylamine-d4 vs. a Non-Deuterated Analog

The selection of an internal standard is critical to the performance of an analytical method. This section compares the expected performance of p-Fluorobenzylamine-d4 against a hypothetical non-deuterated structural analog, "p-Fluorobenzylamine Analog," in key validation parameters.

Table 1: Comparison of Key Performance Parameters

Validation Parameter	p-Fluorobenzylamine-d4 (SIL-IS)	p-Fluorobenzylamine Analog (Analog IS)	Rationale for Performance Difference
Accuracy (% Bias)	< ± 5%	< ± 15%	The near-identical chemical and physical properties of the SIL-IS ensure it more effectively compensates for variability in sample processing and matrix effects, leading to higher accuracy.[3][5]
Precision (%RSD)	< 5%	< 15%	Co-elution and similar behavior of the SIL-IS with the analyte minimize variability introduced during the analytical process, resulting in better precision.[1]
Linearity (r²)	≥ 0.999	≥ 0.995	The highly proportional response between the analyte and the SIL-IS across the concentration range yields a stronger linear relationship.
Matrix Effect (%CV)	≤ 15%	Can be > 15%	As a SIL-IS, p-Fluorobenzylamine-d4 is affected by matrix components in the same way as the analyte, providing superior compensation for matrix effects.[4][5]
Recovery (%CV)	< 10%	< 20%	The SIL-IS and analyte exhibit very similar extraction recoveries, leading to more consistent and reproducible results.

Experimental Protocols

Detailed methodologies are crucial for the successful cross-validation of analytical methods. Below are generalized protocols for key experiments.

Preparation of Stock and Working Solutions

• Analyte and Internal Standard Stock Solutions: Prepare individual stock solutions of the analyte, p-Fluorobenzylamine-d4, and p-Fluorobenzylamine Analog in a suitable organic solvent (e.g., methanol) at a concentration of 1 mg/mL.

• Working Solutions: Prepare serial dilutions of the analyte stock solution to create working solutions for calibration standards and quality controls (QCs). Prepare working solutions of the internal standards at a concentration that provides an adequate response in the mass spectrometer.

Sample Preparation (Protein Precipitation)

• To 100 µL of the biological matrix (e.g., plasma), add 25 µL of the appropriate internal standard working solution (either p-Fluorobenzylamine-d4 or p-Fluorobenzylamine Analog).

• Vortex for 30 seconds.

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex for 1 minute, then centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Conditions

• Chromatographic Column: A suitable C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase: Gradient elution with 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B). The gradient should be optimized to ensure chromatographic separation from matrix components.

• Mass Spectrometry: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode with positive electrospray ionization (ESI+). Optimize the precursor-to-product ion transitions and collision energies for the analyte and both internal standards.

Cross-Validation Experimental Design

• Prepare two sets of calibration standards and quality control samples in the biological matrix.

• Process one set of samples using p-Fluorobenzylamine-d4 as the internal standard.

• Process the second set of samples using p-Fluorobenzylamine Analog as the internal standard.

• Analyze both sets of samples using the validated LC-MS/MS method.

• Compare the accuracy and precision of the QC samples between the two methods. The difference in means should be within ±15%.

Visualizing the Workflow

Diagrams can effectively illustrate complex experimental processes and logical relationships.

Caption: Workflow for cross-validation of two analytical methods using different internal standards.

Caption: Logical relationship of analyte and internal standard interaction with matrix effects.

Conclusion

The cross-validation of analytical methods is a fundamental requirement for ensuring data integrity in drug development and other scientific research. The choice of internal standard plays a pivotal role in the outcome of this validation. As illustrated, a stable isotope-labeled internal standard like p-Fluorobenzylamine-d4 offers superior performance in terms of accuracy, precision, and reliability compared to a non-deuterated structural analog. By closely mimicking the behavior of the analyte, deuterated internal standards provide the most effective compensation for analytical variability, leading to higher confidence in the generated data. Therefore, the use of a SIL-IS is highly recommended for robust and defensible bioanalytical method validation and cross-validation.

References

• 1. benchchem.com [benchchem.com]
• 2. amitpatel745.wordpress.com [amitpatel745.wordpress.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Determination of biogenic amines in beer with pre-column derivatization by high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Use of Deuterated Standards in Regulated Bioanalysis: Featuring p-Fluorobenzylamine-d4

For researchers, scientists, and drug development professionals navigating the rigorous landscape of bioanalytical method validation, the selection of an appropriate internal standard is a critical decision that directly impacts data quality and regulatory acceptance. This guide provides an objective comparison of deuterated internal standards, such as p-Fluorobenzylamine-d4, against their non-deuterated alternatives, supported by experimental data and detailed methodologies in line with global regulatory expectations.

The Regulatory Landscape: A Preference for Isotopic Labeling

Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established comprehensive guidelines for bioanalytical method validation.[1] A central theme across these guidelines is the preference for stable isotope-labeled internal standards (SIL-ISs), with deuterated standards being the most common, for use in mass spectrometry-based assays.[2][3] The International Council for Harmonisation (ICH) M10 guideline further solidifies this preference, providing a harmonized framework for bioanalytical method validation and study sample analysis.[4][5]

The consensus among regulatory agencies is that an ideal internal standard should mimic the analyte's behavior throughout the entire analytical process, including extraction, chromatography, and ionization.[6] Deuterated standards, being chemically almost identical to the analyte, are best suited to meet these criteria.[7]

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The superiority of deuterated internal standards lies in their ability to provide more accurate and precise quantification by compensating for variability in the analytical workflow.[8][9] This is particularly crucial for mitigating matrix effects, where co-eluting endogenous components in a biological sample can suppress or enhance the analyte's signal in the mass spectrometer.[6]

Below is a summary of the key performance differences between deuterated and non-deuterated (analogue) internal standards:

Performance Parameter	Deuterated Internal Standard (e.g., p-Fluorobenzylamine-d4)	Non-Deuterated (Analogue) Internal Standard
Chromatographic Behavior	Co-elutes with the analyte.[7]	Retention time may differ from the analyte.[10]
Extraction Recovery	Nearly identical extraction efficiency to the analyte.[10]	Differences in physicochemical properties can lead to inconsistent recovery.[10]
Matrix Effect Compensation	Excellent compensation for matrix-induced ion suppression or enhancement.[8]	Differential matrix effects can impact accuracy due to differences in physicochemical properties.
Accuracy & Precision	Generally provides higher accuracy and precision.[1]	May lead to less reliable quantitative data.[10]
Cost & Availability	Generally more expensive and may require custom synthesis.[7][10]	Lower cost and more readily available.[10]

Experimental Protocols for Method Validation

Rigorous validation is essential to ensure the reliability of a bioanalytical method using a deuterated internal standard. The following are detailed protocols for critical validation experiments as recommended by regulatory guidelines.

1. Matrix Effect Evaluation

• Objective: To assess the impact of matrix components on the ionization of the analyte and the deuterated internal standard.[2][11]

• Protocol:

  • Obtain blank biological matrix from at least six different sources.[2]

  • Prepare three sets of samples:

    • Set A: Analyte and deuterated internal standard spiked into a neat solution (e.g., mobile phase).[1]

    • Set B: Blank matrix extract spiked with the analyte and deuterated internal standard at the same concentrations as Set A.[11]

    • Set C: Blank matrix spiked with the analyte and deuterated internal standard, then subjected to the full extraction procedure.[11]

  • Analyze all three sets using the LC-MS/MS method.

  • Calculate the matrix factor (MF) and the internal standard-normalized matrix factor (IS-normalized MF).[1]

• Acceptance Criteria: The coefficient of variation (CV) of the IS-normalized MF across the different matrix sources should be ≤15%.[1][2]

2. Crosstalk and Isotopic Interference Evaluation

• Objective: To ensure that the signal from the analyte does not interfere with the deuterated internal standard, and vice versa.[11]

• Protocol:

  • Prepare two sets of samples:

    • Set 1 (Analyte Crosstalk): Blank matrix spiked with the analyte at the Upper Limit of Quantification (ULOQ) without the deuterated internal standard.[11]

    • Set 2 (D-IS Crosstalk): Blank matrix spiked with the deuterated internal standard at its working concentration without the analyte.[11]

  • Analyze the samples and monitor the mass transition of the deuterated IS in Set 1 and the mass transition of the analyte in Set 2.

• Acceptance Criteria:

  • In Set 1, the response at the retention time of the deuterated IS should be ≤ 5% of the deuterated IS response in a blank sample spiked with the deuterated IS.[11]

  • In Set 2, the response at the retention time of the analyte should be ≤ 20% of the analyte response at the Lower Limit of Quantification (LLOQ).[11]

3. Stability Assessment

• Objective: To evaluate the stability of the deuterated internal standard in stock solutions and in the biological matrix under various storage conditions.[5][11]

• Protocol:

  • Stock Solution Stability: Prepare a stock solution of the deuterated internal standard and evaluate its stability at the intended storage temperature.[5]

  • Freeze-Thaw Stability: Analyze quality control (QC) samples after subjecting them to multiple freeze-thaw cycles.[5]

  • Short-Term (Bench-Top) Stability: Analyze QC samples after leaving them at room temperature for a duration that mimics sample handling time.[5]

  • Long-Term Stability: Analyze QC samples after storing them at the intended storage temperature for an extended period.[5]

• Acceptance Criteria: The mean concentration of the stability samples should be within ±15% of the nominal concentration.[5]

Visualizing the Workflow

To better illustrate the key processes and logical relationships in adhering to regulatory guidelines for internal standards, the following diagrams are provided.

Bioanalytical workflow using a deuterated internal standard.

Decision tree for selecting an appropriate internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Personal protective equipment for handling p-Fluorobenzylamine-d4

Audience: Researchers, scientists, and drug development professionals.

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling p-Fluorobenzylamine-d4. The information is compiled to ensure the safe and effective use of this compound in a laboratory setting, building on our commitment to be a trusted partner in your research and development endeavors.

Hazard Assessment

p-Fluorobenzylamine-d4 should be handled with care, assuming it shares the hazardous properties of its non-deuterated counterpart. 4-Fluorobenzylamine is classified as a corrosive substance that can cause severe skin burns and eye damage.[2][3][4][5] It may also cause respiratory irritation.[2][6] As a deuterated compound, it is important to prevent hydrogen-deuterium (H-D) exchange by protecting it from moisture.[7]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment plan is crucial to minimize exposure. The following table summarizes the recommended PPE for various laboratory operations involving p-Fluorobenzylamine-d4.

Operation	Engineering Controls	Hand Protection	Eye/Face Protection	Respiratory Protection	Body Protection
Weighing and Aliquoting (Solid/Liquid)	Chemical fume hood or ventilated balance enclosure.	Nitrile or neoprene gloves (double-gloving recommended).[1][8]	Safety glasses with side shields or chemical splash goggles.[1][8]	N95/FFP2 respirator or higher, depending on the quantity and potential for aerosolization.[1]	Lab coat.[1]
Solution Preparation	Chemical fume hood.[2]	Nitrile or neoprene gloves.[1][8]	Chemical splash goggles or a face shield.[1][9]	As needed, based on ventilation and quantity.	Lab coat.[1]
Handling and Use	Chemical fume hood.[2]	Nitrile or neoprene gloves.[1][8]	Chemical splash goggles.[1]	As needed.	Lab coat.[1]

Donning and Doffing PPE: Proper technique for putting on (donning) and taking off (doffing) PPE is critical to prevent contamination.[1]

• Donning Sequence: Lab coat, respirator (if required), eye protection, and then gloves.[1]

• Doffing Sequence: Gloves, lab coat, eye protection, and then respirator (if used). Always wash hands thoroughly with soap and water after removing PPE.[1]

Operational and Disposal Plans

Experimental Workflow:

Caption: Workflow for handling p-Fluorobenzylamine-d4.

Step-by-Step Handling Procedures:

• Preparation:

  • Conduct a thorough risk assessment for the planned experiment.[10][11]

  • Ensure all necessary PPE is available and in good condition.[10][11]

  • Prepare the work area in a chemical fume hood, ensuring it is clean and free of incompatible materials.

• Handling:

  • Weighing and Aliquoting:

    • Perform these operations in a chemical fume hood or a ventilated balance enclosure to minimize inhalation exposure.[1]

    • Handle the compound under a dry, inert atmosphere (e.g., nitrogen or argon) to prevent H-D exchange.[7][12]

  • Solution Preparation:

    • Slowly add the compound to the solvent to avoid splashing.

    • Use a suitable, high-purity solvent.[7]

• Storage:

  • Store p-Fluorobenzylamine-d4 in a tightly sealed container in a cool, dry, and well-ventilated area, protected from light and moisture.[7][13]

  • Store away from incompatible substances such as strong oxidizing agents and acids.[2]

Spill Response:

• Evacuate the immediate area and alert colleagues.[1]

• Wear appropriate PPE, including respiratory protection, before re-entering the spill area.[1]

• For liquid spills, absorb with an inert material like vermiculite or sand.[1][13]

• Collect the absorbed material into a sealed container for hazardous waste disposal.

• Clean the spill area with a suitable solvent, collecting the cleaning materials as hazardous waste.

Disposal Plan:

• Waste Collection:

  • All waste materials, including contaminated PPE, absorbent materials from spills, and rinse from cleaning glassware, should be collected in a designated, properly labeled hazardous waste container.

  • The first rinse of any container that held p-Fluorobenzylamine-d4 must be collected as hazardous waste.[14]

• Disposal:

  • Dispose of all chemical waste through your institution's Environmental Health and Safety (EHS) office.[14] Do not dispose of this chemical down the drain.

Experimental Protocols

General Protocol for Handling Deuterated Compounds:

Deuterated compounds like p-Fluorobenzylamine-d4 are susceptible to hydrogen-deuterium (H-D) exchange, which can compromise their isotopic purity.[7]

• Acclimatization: Before opening, allow the sealed container to warm to ambient laboratory temperature for at least 30 minutes to prevent moisture condensation.[7]

• Inert Atmosphere: Whenever possible, perform manipulations in a glove box or under a gentle stream of a dry, inert gas like nitrogen or argon.[7][12]

• Dry Glassware: Use thoroughly dried glassware for all procedures.

Logical Relationship for Safe Handling:

Caption: Logical approach to safe chemical handling.

References

• 1. benchchem.com [benchchem.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.fr [fishersci.fr]
• 4. 4-Fluorobenzylamine | C7H8FN | CID 67326 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4-Fluorobenzylamine 140-75-0 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 6. WERCS Studio - Application Error [assets.thermofisher.com]
• 7. benchchem.com [benchchem.com]
• 8. velsafe.com [velsafe.com]
• 9. hazmatschool.com [hazmatschool.com]
• 10. diplomatacomercial.com [diplomatacomercial.com]
• 11. diplomatacomercial.com [diplomatacomercial.com]
• 12. benchchem.com [benchchem.com]
• 13. 4-Fluorobenzylamine(140-75-0)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 14. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]